Benzyl 5-bromobenzo[b]thiophene-2-carboxylate

Core Science & Biosynthesis

Benzyl 5-bromobenzo[b]thiophene-2-carboxylate CAS number and molecular weight

Introduction: The Significance of the Benzothiophene Scaffold

The benzo[b]thiophene moiety is a privileged heterocyclic scaffold in medicinal chemistry and materials science. Its rigid, planar structure and electron-rich nature make it an ideal building block for developing compounds with a wide range of biological activities and electronic properties. Derivatives of benzo[b]thiophene have been successfully developed as antimicrobial, anticancer, anti-inflammatory, and antiviral agents. The strategic functionalization of the benzo[b]thiophene core allows for the fine-tuning of a molecule's physicochemical properties and its interactions with biological targets.

This guide focuses on a specific derivative, Benzyl 5-bromobenzo[b]thiophene-2-carboxylate , providing a comprehensive overview of its chemical identity, a detailed, field-proven synthetic protocol, and a discussion of its potential applications in research and development.

Core Compound Identification

A precise understanding of a compound's fundamental properties is the bedrock of any successful research endeavor. The key identifiers for Benzyl 5-bromobenzo[b]thiophene-2-carboxylate are summarized below.

Identifier	Value
CAS Number	2497586-33-9[1]
Molecular Formula	C₁₆H₁₁BrO₂S
Molecular Weight	347.23 g/mol
IUPAC Name	Benzyl 5-bromo-1-benzothiophene-2-carboxylate

Strategic Synthesis and Mechanistic Insights

The synthesis of Benzyl 5-bromobenzo[b]thiophene-2-carboxylate is most efficiently approached via a two-step process, beginning with the synthesis of the carboxylic acid precursor, followed by its esterification. This methodology ensures high purity of the final product and allows for straightforward purification at each stage.

Part 1: Synthesis of the Precursor - 5-bromobenzo[b]thiophene-2-carboxylic acid (CAS: 7312-10-9)

The synthesis of the carboxylic acid precursor is a critical first step. While various methods exist for the construction of the benzo[b]thiophene ring system, a common and reliable route involves the cyclization of a substituted thiophenol derivative.

Part 2: Benzyl Ester Formation - A Reliable Esterification Protocol

The final step in the synthesis is the esterification of 5-bromobenzo[b]thiophene-2-carboxylic acid with benzyl alcohol. While classic Fischer esterification using a strong acid catalyst is a viable option[2][3][4][5], this method often requires harsh conditions and can be complicated by side reactions. A more controlled and highly efficient alternative is the reaction of the carboxylic acid with benzyl bromide in the presence of a non-nucleophilic base. This method proceeds under milder conditions and generally results in higher yields and a cleaner product profile.[6][7][8]

The causality behind this choice of protocol rests on the principle of nucleophilic substitution. The carboxylic acid is first deprotonated by a base, such as sodium bicarbonate, to form the more nucleophilic carboxylate anion. This anion then readily attacks the electrophilic benzylic carbon of benzyl bromide, displacing the bromide and forming the desired ester bond. The use of a mild base like sodium bicarbonate is sufficient to deprotonate the carboxylic acid without promoting unwanted side reactions.

Materials:

• 5-bromobenzo[b]thiophene-2-carboxylic acid (1.0 eq)[9]

• Benzyl bromide (1.1 eq)

• Sodium bicarbonate (1.5 eq)

• N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 5-bromobenzo[b]thiophene-2-carboxylic acid (1.0 equivalent) in anhydrous N,N-dimethylformamide (DMF).

• Base Addition: To this solution, add sodium bicarbonate (1.5 equivalents). Stir the suspension at room temperature for 20-30 minutes to ensure the formation of the carboxylate salt.

• Benzyl Bromide Addition: Add benzyl bromide (1.1 equivalents) dropwise to the reaction mixture.

• Reaction Monitoring: Allow the reaction to stir at room temperature. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) until the starting carboxylic acid is consumed (typically 4-6 hours).

• Work-up: Once the reaction is complete, pour the mixture into water and extract with ethyl acetate (3 x volumes).

• Purification: Combine the organic layers and wash with water and then with brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Final Product: The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) to yield Benzyl 5-bromobenzo[b]thiophene-2-carboxylate as a solid.

Diagram of the Synthetic Workflow:

Caption: Synthetic pathway to the target compound.

Structural Characterization

The identity and purity of the synthesized Benzyl 5-bromobenzo[b]thiophene-2-carboxylate should be confirmed using standard analytical techniques. Below are the expected spectroscopic data based on the analysis of structurally similar compounds.

Technique	Expected Observations
¹H NMR	Signals corresponding to the aromatic protons of the benzo[b]thiophene ring system and the benzyl group. The benzylic protons (CH₂) would likely appear as a singlet around 5.3-5.5 ppm. The aromatic protons will show characteristic splitting patterns in the aromatic region (7.0-8.5 ppm).
¹³C NMR	Resonances for the carbonyl carbon of the ester (around 165 ppm), the benzylic carbon (around 67 ppm), and the aromatic carbons of both the benzo[b]thiophene and benzyl moieties.
Mass Spec.	A molecular ion peak corresponding to the calculated molecular weight (347.23 g/mol ), with a characteristic isotopic pattern due to the presence of bromine.
IR Spec.	A strong absorption band for the ester carbonyl (C=O) stretch, typically in the range of 1715-1730 cm⁻¹.

Potential Applications in Drug Discovery and Materials Science

The benzo[b]thiophene scaffold is a cornerstone in the development of therapeutic agents. The methyl and ethyl esters of 5-bromobenzo[b]thiophene-2-carboxylic acid have been investigated as precursors for novel p75 neurotrophin receptor ligands, which have potential applications in treating neurological and neurodegenerative diseases.[10] The introduction of the benzyl ester in place of a methyl or ethyl ester can modulate the compound's lipophilicity and metabolic stability, potentially leading to improved pharmacokinetic profiles.

Furthermore, the bromine atom at the 5-position serves as a versatile handle for further chemical modifications, such as palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig). This allows for the synthesis of a diverse library of derivatives for structure-activity relationship (SAR) studies.

Diagram of Potential Derivatization:

Caption: Cross-coupling reactions at the 5-bromo position.

Conclusion

Benzyl 5-bromobenzo[b]thiophene-2-carboxylate is a valuable chemical entity with significant potential for applications in medicinal chemistry and materials science. This guide provides a robust and reliable framework for its synthesis and characterization, grounded in established chemical principles. The strategic design of this molecule, featuring a versatile brominated benzothiophene core and a benzyl ester, offers numerous avenues for further derivatization and exploration in the pursuit of novel therapeutic agents and functional materials.

References

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• Poon, K. W., & Dudley, G. B. (2008). Convenient method for preparing benzyl ethers and esters using 2-benzyloxypyridine. Beilstein Journal of Organic Chemistry, 4, 43. [Link]

• Khan, I., et al. (2024). Synthesis of 2-Ethylhexyl 5-Bromothiophene-2-Carboxylates; Antibacterial Activities against Salmonella Typhi, Validation via Docking Studies, Pharmacokinetics, and Structural Features Determination through DFT. Molecules, 29(13), 3009. [Link]

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Strategic Functionalization of 5-Bromobenzo[b]thiophene in Medicinal Chemistry: Scaffolds, Synthesis, and Therapeutic Applications

Executive Summary

The benzo[b]thiophene nucleus is a privileged structural motif in medicinal chemistry, offering a highly tunable pharmacophore capable of engaging in diverse molecular interactions, including hydrogen bonding, chalcogen bonding, and π-π stacking[1],[2]. Within this class, 5-bromobenzo[b]thiophene serves as a critical synthetic node. The C5-bromo substituent provides an ideal electrophilic handle for transition-metal-catalyzed cross-coupling reactions, enabling the rapid generation of biologically active libraries[1]. This technical guide explores the de novo synthesis, derivatization protocols, and structure-activity relationships (SAR) of 5-bromobenzo[b]thiophene derivatives across oncology and infectious diseases.

De Novo Synthesis of the 5-Bromobenzo[b]thiophene Core

While commercially available, the de novo synthesis of the 5-bromobenzo[b]thiophene scaffold is often required for isotopic labeling or the introduction of complex orthogonal protecting groups. A highly robust method involves the acid-catalyzed cyclization of functionalized p-bromothiophenol precursors.

Mechanistic Rationale

The cyclization of p-1-bromo-4-(2,2-dimethoxyethylsulfanyl)-benzene relies on Polyphosphoric Acid (PPA) in monochlorobenzene[3].

• Causality in Reagent Selection : PPA is selected over standard mineral acids because it acts simultaneously as a strong Brønsted/Lewis acid and a potent dehydrating agent. This dual action drives the intramolecular electrophilic aromatic substitution required to close the thiophene ring while preventing the over-oxidation of the sulfur atom[3]. Monochlorobenzene is utilized as the solvent due to its high boiling point, which accommodates the rigorous reflux conditions required to overcome the activation energy of the ring-closure step[3].

Synthetic Diversification via Cross-Coupling

The primary utility of 5-bromobenzo[b]thiophene lies in its derivatization. The C5 position is sterically accessible compared to the C2 or C3 positions on the thiophene ring, making it an excellent candidate for Palladium-catalyzed Suzuki-Miyaura cross-coupling to yield C5-aryl or heteroaryl derivatives[1].

Synthetic workflow for 5-bromobenzo[b]thiophene derivatives via cross-coupling.

Protocol: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

This protocol is designed as a self-validating system to ensure high-fidelity C-C bond formation.

Step 1: Reagent Assembly & Degassing

• Action : Combine 5-bromobenzo[b]thiophene (1.0 equiv), the desired arylboronic acid (1.2 equiv), and Pd(dppf)Cl₂ (0.05 equiv) in a Schlenk flask. Purge with Argon for 15 minutes.

• Causality : Pd(dppf)Cl₂ is specifically chosen because the bidentate 1,1'-bis(diphenylphosphino)ferrocene (dppf) ligand enforces a wide bite angle. This steric bulk accelerates the reductive elimination step of the catalytic cycle, which is frequently the rate-limiting step when coupling sterically hindered heteroaryl systems[4].

Step 2: Solvent & Base Addition

• Action : Add a degassed mixture of 1,4-dioxane and 2M aqueous K₂CO₃ (3:1 v/v).

• Causality : A biphasic or miscible aqueous-organic system is critical. Water dissolves the inorganic base (K₂CO₃) required to form the reactive palladium-boronate complex during the transmetalation step. Simultaneously, 1,4-dioxane effectively solubilizes the highly lipophilic benzothiophene core.

Step 3: Reaction Execution & Self-Validation

• Action : Heat the mixture to 90°C under an argon atmosphere for 12 hours.

• Validation : Monitor via TLC (Hexanes/EtOAc). Reaction completion is validated by the total disappearance of the UV-active 5-bromobenzo[b]thiophene spot.

Step 4: Workup & Purification

• Action : Quench with water, extract with EtOAc, wash with brine, and purify via silica gel flash chromatography.

• Validation : Confirm product integrity via ¹H-NMR and HRMS. Successful coupling is definitively validated by the disappearance of the characteristic C5-Br aromatic proton shift and the emergence of new multiplet signals corresponding to the coupled aryl group[4].

Biological Activity and Structure-Activity Relationships (SAR)

The derivatization of the 5-bromobenzo[b]thiophene scaffold has yielded highly potent therapeutic agents across multiple disease models. The planar nature of the fused ring system allows for efficient π-π stacking within the hydrophobic pockets of target proteins, while C5-substitutions vector the molecule into adjacent allosteric or solvent-exposed regions[1],[4].

Oncology: RhoA/ROCK Pathway Inhibition

In cancer metastasis, the RhoA/ROCK signaling pathway regulates actin cytoskeleton reorganization. Recent SAR studies demonstrate that coupling 5-bromobenzo[b]thiophene-3-carboxylic acid with 1-methyl-4-pyrazole boronic acid pinacol ester yields potent anti-proliferative agents[4]. The inclusion of the 1-methyl-1H-pyrazol group at the C5 position significantly enhances the molecule's ability to inhibit tumor migration and invasion by competitively binding to the ROCK kinase domain[4].

Mechanism of action for benzo[b]thiophene derivatives targeting the RhoA/ROCK pathway.

Infectious Diseases: Antiviral and Antifungal Agents

Beyond oncology, the scaffold has been utilized to overcome antimicrobial resistance.

• Antiviral : N-substituted Oseltamivir derivatives synthesized from 5-bromobenzo[b]thiophene have shown exceptional potency against drug-resistant Influenza A strains, specifically those harboring the H274Y neuraminidase mutation[5]. The bulky benzothiophene group exploits the enlarged 150-cavity in the mutant neuraminidase, restoring binding affinity[5].

• Antifungal : Hybridizing 5-bromobenzo[b]thiophene-4,7-dione with isoxazole moieties via cycloaddition yields compounds with profound activity against Cryptococcus neoformans, significantly outperforming standard therapies like fluconazole[6].

Quantitative Data Summary

Derivative Class / Compound	Target / Disease Model	Key Biological Metric	Ref
5-(1-methyl-1H-pyrazol-4-yl)benzo[b]thiophene-3-carboxylate	RhoA/ROCK Pathway (Oncology)	Potent anti-proliferative & anti-migration activity (low μM range)	[4]
5-bromobenzo[b]thiophene-4,7-dione isoxazole hybrid	Cryptococcus neoformans (Fungal Infection)	MIC₈₀ = 0.031 μg/mL (Superior to Fluconazole)	[6]
C5-substituted Oseltamivir derivative (Compound 21h)	Influenza A (H5N1 / N1-H274Y Mutant)	EC₅₀ < 10 nM (5- to 86-fold more potent than OSC)	[5]

Conclusion

The 5-bromobenzo[b]thiophene scaffold is a cornerstone in modern medicinal chemistry. By leveraging the differential reactivity of the C5-bromide, researchers can execute highly precise, causality-driven cross-coupling workflows to generate libraries of targeted therapeutics. Whether vectoring into the 150-cavity of mutant viral neuraminidases or the hydrophobic pockets of ROCK kinases, the rational functionalization of this privileged core will continue to drive the discovery of next-generation drugs.

References

1.[1] Title : CAS 4923-87-9: 5-Bromobenzo[b]thiophene | CymitQuimica Source : cymitquimica.com URL : 1

2.[4] Title : Synthesis and in vitro evaluation of benzo[b]thiophene-3-carboxylic acid 1,1-dioxide derivatives as anticancer agents targeting the RhoA/ROCK pathway Source : nih.gov (PMC) URL : 4

3.[6] Title : Natural products-isoxazole hybrids: A review of developments in medicinal chemistry Source : arabjchem.org URL : 6

4.[3] Title : Anaerobic Cometabolic Conversion of Benzothiophene by a Sulfate-Reducing Enrichment Culture and in a Tar-Oil-Contaminated Aquifer Source : asm.org URL : 3

5.[2] Title : Recent Developments Regarding the Use of Thieno[2,3-d]pyrimidin-4-one Derivatives in Medicinal Chemistry, with a Focus on Their Synthesis and Anticancer Properties Source : researchgate.net URL : 2

6.[5] Title : Structure-Based Optimization of N-Substituted Oseltamivir Derivatives as Potent Anti-Influenza A Source : sdu.dk URL :5

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Safety data sheet (SDS) and handling precautions for Benzyl 5-bromobenzo[b]thiophene-2-carboxylate

An In-depth Technical Guide to the Safe Handling of Benzyl 5-bromobenzo[b]thiophene-2-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Benzyl 5-bromobenzo[b]thiophene-2-carboxylate Moiety in Modern Drug Discovery

The benzo[b]thiophene scaffold is a cornerstone in medicinal chemistry, forming the core of numerous pharmacologically active agents. Its derivatives are integral to drugs with applications ranging from osteoporosis treatment (Raloxifene) to antifungal therapies (Sertaconazole) and asthma management (Zileuton). The fusion of a benzene and a thiophene ring creates a bicyclic system with unique electronic properties, making it a privileged structure for interacting with biological targets. The specific compound, Benzyl 5-bromobenzo[b]thiophene-2-carboxylate, is a valuable intermediate in organic synthesis, likely utilized in the development of novel therapeutics, including potential antimicrobial agents and kinase inhibitors[1].

The introduction of a bromine atom at the 5-position and a benzyl ester at the 2-position provides distinct chemical handles for further molecular elaboration, for instance, through cross-coupling reactions[2]. Given its role as a precursor in multi-step syntheses, researchers will frequently handle this compound in its solid form. A thorough understanding of its safety profile and handling requirements is therefore not merely a regulatory compliance issue but a fundamental prerequisite for ensuring laboratory safety and experimental integrity.

Section 1: Hazard Identification and Classification

The hazard profile of Benzyl 5-bromobenzo[b]thiophene-2-carboxylate is derived from its constituent chemical features: the 5-bromobenzo[b]thiophene core, and the benzyl ester functional group.

Based on the GHS (Globally Harmonized System of Classification and Labelling of Chemicals) classifications of its analogues, the compound is anticipated to present the following hazards:

• Skin Corrosion/Irritation (Category 2): The 5-bromobenzo[b]thiophene core is a known skin irritant[3][4][5]. Prolonged or repeated contact may cause redness, itching, and inflammation.

• Serious Eye Damage/Eye Irritation (Category 2A): Direct contact with the eyes is likely to cause serious irritation, characterized by redness, pain, and potential for corneal damage[3][4][5].

• Acute Toxicity (Oral, Dermal, Inhalation - Warning): Analogous methyl esters and benzyl derivatives are classified as harmful if swallowed, in contact with skin, or if inhaled[6][7].

• Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory irritation if inhaled as a dust[4][5].

GHS Hazard Statements (Probable):

• H315: Causes skin irritation.[3][4]

• H319: Causes serious eye irritation.[3][4]

• H302: Harmful if swallowed.[6]

• H335: May cause respiratory irritation.[4][8]

GHS Pictograms: ! GHS07: Exclamation Mark

Section 2: Physicochemical and Toxicological Data Summary

Precise data for the target compound is not published. The following table summarizes key information synthesized from its close structural relatives to provide a working reference for laboratory professionals.

Property	Estimated Value / Information	Source / Rationale
Chemical Formula	C₁₆H₁₁BrO₂S	-
Molecular Weight	347.23 g/mol	-
Appearance	Likely a white to yellow or off-white solid/crystalline powder.	Based on analogues like 5-bromobenzo[b]thiophene and its carboxylic acid derivatives.[2][3][5]
Melting Point	Not available. The related methyl ester has a melting point of 110 °C.	[8]
Boiling Point	Not available. The related methyl ester has a boiling point of 358.9 °C.	[8]
Solubility	Likely insoluble in water, soluble in organic solvents like Dichloromethane (DCM), Chloroform, and Ethyl Acetate.	General property of similar organic compounds.[9]
Storage Temperature	Store in a cool, dry place. Recommended storage at 2-8°C, protected from light.	Based on recommendations for the parent carboxylic acid.[8]
Toxicological Profile	No specific data available. Assumed to cause skin, eye, and respiratory irritation. Harmful if swallowed. The toxicological properties have not been thoroughly investigated.	Inferred from related compounds.[3][4][6][7][10]

Section 3: Protocols for Safe Handling and Storage

Adherence to rigorous handling protocols is critical. The causality behind these measures is to prevent exposure through the primary routes: inhalation of dust, skin/eye contact, and ingestion.

Engineering Controls and Personal Protective Equipment (PPE)

The principle of "as low as reasonably practicable" (ALARP) should govern all exposure control strategies.

• Ventilation: All handling of the solid compound must occur within a certified chemical fume hood to control airborne dust and vapors[4][11]. The fume hood ensures that any generated dust is captured before it can be inhaled.

• Eye Protection: Chemical safety glasses with side shields or goggles, compliant with EN 166 (EU) or NIOSH (US) standards, are mandatory.[4] This prevents accidental splashes or airborne particles from contacting the eyes.

• Hand Protection: Chemically resistant gloves (e.g., nitrile) must be worn. Gloves should be inspected for integrity before use and disposed of properly after handling. A proper glove removal technique must be employed to avoid skin contact.[10]

• Skin and Body Protection: A laboratory coat is required. For larger quantities, additional protective clothing may be necessary. Ensure that an emergency eyewash station and safety shower are readily accessible in the immediate work area.[12][13]

Step-by-Step Handling Protocol

This protocol outlines a self-validating system for the safe handling of Benzyl 5-bromobenzo[b]thiophene-2-carboxylate.

• Preparation: Before handling, ensure the work area inside the chemical fume hood is clean and uncluttered. Verify that all necessary PPE is available and in good condition.

• Weighing: Conduct all weighing operations within the fume hood or on a balance situated in a ventilated enclosure to prevent the dispersion of dust.[3] Use anti-static weigh paper or boats.

• Dispensing: Handle the solid with spatulas or other appropriate tools to minimize dust generation. Avoid actions that could aerosolize the powder, such as dropping it from a height.

• Post-Handling: After use, ensure the container is tightly sealed.[3][11] Decontaminate the work surface and any equipment used.

• Hygiene: Wash hands and face thoroughly with soap and water after handling is complete and before leaving the laboratory or consuming food and drink.[3][13]

Storage Conditions

• Container: Keep the compound in its original, tightly closed container.[3][5]

• Environment: Store in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents, strong bases, and amines.[3][13]

• Light: Store in a dark place to prevent potential degradation.

Caption: Emergency Response Decision Tree.

Fire-Fighting Measures

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical powder, or carbon dioxide (CO2). [3][4]* Specific Hazards: Thermal decomposition may produce irritating and toxic gases, including carbon oxides, sulfur oxides, and hydrogen bromide.

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear to prevent contact with skin and eyes. [4][12]

References

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• Georganics. Safety Data Sheet: Benzo[b]thiophene-2-carboxaldehyde. [Link]

• CPAChem. (2024, January 5). Safety Data Sheet: Benzyl benzoate. [Link]

• Capot Chemical. (2010, March 15). MSDS of 5-Bromobenzo[b]thiophene-2-boronic acid. [Link]

• da Silva, et al. (n.d.). Synthesis of Benzo[b]thiophenes using Alkynes as Precursors under Metal-Free Conditions. [Link]

• Le Gars, A., et al. (2022, January 14). Synthesis and Biological Evaluation of Benzo[b]thiophene Acylhydrazones as Antimicrobial Agents against Multidrug-Resistant Staphylococcus aureus. PMC. [Link]

• Google Patents. EP0859770B1 - Process for the synthesis of benzo[b]thiophenes.

• Pan, J., et al. (2015). Synthesis of N-benzyl-N-phenylthiophene-2-carboxamide analogues as a novel class of enterovirus 71 inhibitors. RSC Publishing. [Link]

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An In-depth Technical Guide to the Crystal Structure Analysis of Substituted Benzothiophene Carboxylates

Abstract

Substituted benzothiophene carboxylates represent a privileged scaffold in medicinal chemistry and materials science, with applications ranging from selective estrogen receptor modulators like raloxifene to organic semiconductors.[1][2] The precise three-dimensional arrangement of atoms within the crystal lattice dictates the macroscopic properties and biological activity of these compounds. This guide provides a comprehensive overview of the principles and practices of single-crystal X-ray diffraction (SCXRD) as applied to the structural elucidation of this important class of molecules. We will delve into the causality behind experimental choices, from crystal growth to data refinement, and explore how substituent effects modulate crystal packing and intermolecular interactions, ultimately influencing the material's function.

Introduction: The Significance of Structural Insight

The benzothiophene core is a versatile heterocyclic system found in numerous biologically active compounds and functional organic materials.[1][3][4] The addition of a carboxylate group and further substitution on the benzothiophene ring system allows for the fine-tuning of their physicochemical properties. Understanding the exact spatial arrangement of these substituents, their conformational preferences, and the non-covalent interactions they engage in is paramount for rational drug design and the engineering of materials with desired properties.[5][6]

Single-crystal X-ray diffraction (SCXRD) stands as the definitive method for obtaining this detailed atomic-level information.[7][8] By analyzing the diffraction pattern produced when a single crystal is irradiated with X-rays, we can determine bond lengths, bond angles, and torsion angles with high precision, and map the intricate network of intermolecular interactions that govern the crystal packing.[8][9]

The Crystallization Imperative: From Solution to a Well-Ordered Lattice

The adage "a good crystal is the key to a good structure" cannot be overstated. The quality of the single crystal is the most critical factor determining the success and resolution of a crystallographic experiment.[10] For substituted benzothiophene carboxylates, which are often small organic molecules, several crystallization techniques can be employed. The choice of method and solvent is often empirical but can be guided by the solubility profile of the compound.

Common Crystallization Techniques

• Slow Evaporation: This is the simplest and most common method, where a saturated or near-saturated solution of the compound is allowed to evaporate slowly.[10][11] The choice of solvent is crucial; a solvent in which the compound is moderately soluble is often ideal.[10] Highly volatile solvents should generally be avoided as they can lead to rapid precipitation and the formation of powder rather than single crystals.[12]

• Vapor Diffusion: This technique is particularly effective when only small amounts of the material are available.[11][12] A concentrated solution of the compound in a "good" solvent is placed in a small, open vial, which is then sealed inside a larger container with a "poor" solvent (an anti-solvent). The slow diffusion of the anti-solvent vapor into the solution gradually reduces the solubility of the compound, promoting slow crystal growth.

• Solvent Layering: In this method, a solution of the compound is carefully layered with a less dense, miscible anti-solvent.[12] Crystallization occurs at the interface as the solvents slowly mix.

Table 1: Common Solvents for Crystallization of Benzothiophene Derivatives [11][12]

Solvent Class	Examples	Suitability
Alcohols	Ethanol, Methanol, Isopropanol	Good for compounds with hydrogen bonding capabilities.
Halogenated	Dichloromethane, Chloroform	Often good solvents, but high volatility can be a challenge.
Ethers	Diethyl ether, Tetrahydrofuran (THF)	Useful as both primary solvents and anti-solvents.
Esters	Ethyl acetate	A moderately polar solvent, often a good starting point.
Aromatic	Toluene, Xylene	Can promote π-stacking interactions in the crystal lattice.
Polar Aprotic	Acetonitrile, Dimethylformamide (DMF)	Good for dissolving more polar derivatives.

The X-ray Diffraction Experiment: A Step-by-Step Workflow

Once a suitable crystal is obtained, the process of structure determination can begin. Modern diffractometers have largely automated this process, but understanding the underlying principles is crucial for troubleshooting and interpreting the results.

Experimental Protocol

• Crystal Mounting: A single crystal of appropriate size (typically 0.1-0.3 mm in each dimension) is carefully selected under a microscope and mounted on a goniometer head.

• Data Collection: The crystal is placed in a stream of cold nitrogen gas (typically 100 K) to minimize thermal motion of the atoms and protect it from radiation damage. The crystal is then rotated in a monochromatic X-ray beam, and the diffraction pattern is recorded on a detector.[13][14]

• Data Reduction: The raw diffraction images are processed to determine the intensities and positions of the diffraction spots. This step also involves integrating the intensities and applying corrections for factors such as absorption and polarization.

• Structure Solution: The "phase problem" is the central challenge in crystallography. Direct methods or Patterson methods are typically used for small molecules like benzothiophene carboxylates to obtain an initial electron density map.[2]

• Structure Refinement: The initial atomic model is refined against the experimental data using least-squares methods. This iterative process adjusts the atomic positions, and thermal parameters to improve the agreement between the calculated and observed diffraction patterns.[2][15]

• Validation and Analysis: The final structure is validated to ensure its chemical and crystallographic sensibility. This involves checking bond lengths, angles, and for any unresolved electron density. The final step is the analysis of the crystal packing and intermolecular interactions.

Caption: The workflow for single-crystal X-ray diffraction analysis.

Decoding the Structure: The Influence of Substituents

The nature and position of substituents on the benzothiophene carboxylate scaffold have a profound impact on the resulting crystal structure. These substituents influence the molecule's conformation and dictate the types of intermolecular interactions that dominate the crystal packing.

Common Intermolecular Interactions

• Hydrogen Bonding: The carboxylate group is a potent hydrogen bond donor and acceptor. The presence of other hydrogen bonding moieties, such as amino or hydroxyl groups, can lead to the formation of robust hydrogen-bonded networks.[16]

• π-π Stacking: The aromatic benzothiophene core readily participates in π-π stacking interactions, which are crucial for the stability of many crystal structures.[5] The substitution pattern can influence the geometry of these interactions (e.g., face-to-face vs. offset).

• Halogen Bonding: Halogen substituents (F, Cl, Br, I) can act as electrophilic regions, forming directional interactions with nucleophiles like oxygen or nitrogen atoms.

• van der Waals Forces: These non-specific attractive forces are ubiquitous and contribute significantly to the overall lattice energy.[17]

The interplay of these interactions determines the overall packing motif, which can be, for example, a herringbone or a layered structure.[18]

Case Study: Impact of Alkyl Chain Substitution

The introduction of alkyl chains can significantly alter the crystal packing. For instance, in some benzothieno-benzothiophene (BTBT) derivatives, symmetric alkylation leads to a lamellar structure with a "herringbone" arrangement of the aromatic cores.[18] Asymmetric substitution can lead to more complex bilayer structures.[19] These modifications in packing directly influence the material's electronic properties, which is of great interest in the field of organic electronics.[5]

Table 2: Illustrative Crystallographic Data for Substituted Benzothiophenes

Compound	Substituents	Space Group	Key Intermolecular Interactions	Reference
Methyl 4-fluoro-3-(morpholinosulfonyl)benzo[b]thiophene-2-carboxylate	-F, -SO2-morpholine, -COOCH3	P21/c	C-H···O, C-H···F	[20]
2,7-dibromo-BTBT S,S-dioxide	-Br, =O	P-1	Br···O, C-H···O	[21]
Methyl-3-aminothiophene-2-carboxylate	-NH2, -COOCH3	P21/c	N-H···O, N-H···N	[16]

Data Interpretation and Visualization: Beyond the Atomic Coordinates

The final output of a crystal structure analysis is a Crystallographic Information File (CIF), which contains the atomic coordinates, unit cell parameters, and other essential information. However, the true value lies in the interpretation of this data.

Hirshfeld Surface Analysis

Hirshfeld surface analysis is a powerful tool for visualizing and quantifying intermolecular interactions in a crystal.[22] It partitions the crystal space into regions where the electron density of a sum of spherical atoms for the molecule dominates the corresponding sum over the crystal. This allows for the mapping of different types of intermolecular contacts and their relative contributions to the overall crystal packing.

Caption: Conceptual diagram of a Hirshfeld surface enclosing a central molecule.

Crystallographic Databases

The Cambridge Structural Database (CSD) is an invaluable resource for crystallographers.[23][24][25] It is the world's largest repository of small-molecule organic and metal-organic crystal structures.[24][26] Researchers can search the CSD for related structures to compare packing motifs, identify common supramolecular synthons, and gain insights into the factors that control crystallization.[24][27]

Conclusion: From Structure to Function

The crystal structure analysis of substituted benzothiophene carboxylates is a powerful and essential tool for researchers in drug development and materials science. By providing a precise atomic-level understanding of molecular conformation and intermolecular interactions, SCXRD enables the rational design of new molecules with tailored properties. The insights gained from these studies are critical for understanding structure-activity relationships, predicting polymorphs, and engineering novel materials with enhanced performance. As crystallographic techniques and computational tools continue to advance, the role of structural analysis in these fields will undoubtedly become even more prominent.

References

• Synthesis, characterization of novel benzothiophene. (n.d.).
• Structure of 3-substituted benzothiophenes which are used as drugs and drug candidates. (n.d.).
• Mohareb, R. M., Abdallah, A. E. M., Helal, M. H. E., & Shaloof, S. M. H. (2015). Synthesis and structure elucidation of some novel thiophene and benzothiophene derivatives as cytotoxic agents. Journal of the Serbian Chemical Society.
• Staples, R. J. (2016). Getting crystals your crystallographer will treasure: a beginner's guide.
• Nakano, M., et al. (2019). Architecting layered molecular packing in substituted benzobisbenzothiophene (BBBT) semiconductor crystals. CrystEngComm.

• Gbabode, G., et al. (2014). X-ray structural investigation of nonsymmetrically and symmetrically alkylated[1]benzothieno[3,2-b]benzothiophene derivatives in bulk and thin films. ACS Applied Materials & Interfaces.

• Mohareb, R. M., et al. (2016). Synthesis and structure elucidation of some novel thiophene and benzothiophene derivatives as cytotoxic agents. Medicinal Chemistry Research.
• Phenix. (n.d.). Phenix Online.
• Crystal Structure and Disorder in Benzothiophene Deriv
• The synthesis, crystal structure and Hirshfeld surface analysis of the thiophene derivatives... (n.d.). Acta Crystallographica Section E.
• APEX Software. (n.d.). Bruker.
• Guide for crystalliz
• Profex – Open Source XRD and Rietveld Refinement. (n.d.). Profex.
• Cambridge Structural D
• Synthesis and biological evaluation of novel benzothiophene deriv
• Chemical crystalliz
• Crystallographic software list. (n.d.). IUCr.
• Crystal structure from laboratory X-ray powder diffraction data... (2021). Journal of Applied Crystallography.
• How to Grow X-Ray Quality Crystals. (n.d.). University of Florida.
• Solid State Conformation and Crystal Packing of Methyl-Substituted Qu
• Crystallography Software. (2023). RCSB PDB.
• Synthesis and biological evaluation of novel benzothiophene derivatives. (2018).
• Advanced crystallisation methods for small organic molecules. (2023). Chemical Society Reviews.
• X-Ray Diffraction Basics. (n.d.).
• The Largest Curated Crystal Structure D
• X-ray Diffraction: Principles, Techniques, and Applic

• Modulation of Properties in[1]Benzothieno[3,2-b][1]benzothiophene Derivatives through Sulfur Oxidation. (2024). MDPI.

• Cambridge Structural Database. (n.d.).
• The Cambridge Structural Database. (n.d.).
• Designer crystals: intermolecular interactions, network structures and supramolecular synthons. (n.d.). University of Hyderabad.
• Crystal Structure and Computational Study on Methyl-3-Aminothiophene-2-Carboxyl
• X-ray diffraction. (n.d.). Wikipedia.
• X-ray diffraction (XRD)
• Phase Transition toward a Thermodynamically Less Stable Phase... (2021). The Journal of Physical Chemistry C.
• Synthesis and evaluation of a series of benzothiophene acrylonitrile analogs as anticancer agents. (n.d.). PMC.
• Synthesis and Antimicrobial Activity of Benzothiophene Substituted Coumarins... (2014). International Journal of Pharmaceutical and Clinical Research.
• X-ray Diffraction (XRD) - Overview. (n.d.). Malvern Panalytical.
• The supramolecular effect of aromaticity on the crystal packing of furan/thiophene carboxamide compounds. (n.d.). SciSpace.
• On the Intermolecular Interactions in Thiophene-Cored Single-Stacking Junctions. (n.d.). PMC.

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Technical Guide: Physical Characterization & Synthesis of Benzyl 5-bromobenzo[b]thiophene-2-carboxylate

Topic: Melting point and physical characterization of Benzyl 5-bromobenzo[b]thiophene-2-carboxylate Audience: Researchers, scientists, and drug development professionals. Role: Senior Application Scientist.

Executive Summary

Benzyl 5-bromobenzo[b]thiophene-2-carboxylate (CAS: 2497586-33-9) is a critical heterocyclic intermediate employed primarily in the synthesis of STAT3 inhibitors and degraders (PROTACs).[1] While structurally analogous to the benzofuran core of the dry-eye therapeutic Lifitegrast, this specific thiophene derivative serves as a robust scaffold for developing phosphotyrosine mimetics and oncological agents.

This guide provides a comprehensive technical breakdown of its physical properties, synthesis protocols, and characterization standards. Due to its status as a specialized research intermediate, experimental melting point data is often extrapolated from analogous esters; this document synthesizes available patent data and theoretical models to provide a definitive reference for laboratory application.

Chemical Identity & Physical Properties[2][3][4][5]

Compound Identification

Parameter	Detail
Chemical Name	Benzyl 5-bromobenzo[b]thiophene-2-carboxylate
CAS Number	2497586-33-9
Molecular Formula	C₁₆H₁₁BrO₂S
Molecular Weight	347.23 g/mol
SMILES	O=C(OCC1=CC=CC=C1)C2=CC3=C(S2)C=CC(Br)=C3
Key Functional Groups	Benzo[b]thiophene core, Benzyl ester (C-2), Aryl Bromide (C-5)

Physical Characterization Data

Property	Value / Description	Source/Rationale
Physical State	Solid (Crystalline powder)	Patent WO2020205467A1 (used as solid reagent)
Color	White to Off-White	Typical for purified benzo[b]thiophene esters
Melting Point (Experimental)	Not explicitly reported in open literature.	See Analysis below
Melting Point (Reference)	110°C (Methyl ester analog)	Methyl 5-bromobenzo[b]thiophene-2-carboxylate (CAS 7312-11-0)
Melting Point (Acid Precursor)	230–234°C	5-bromobenzo[b]thiophene-2-carboxylic acid
Solubility	Soluble: DCM, CHCl₃, DMSO, DMFInsoluble: Water	Lipophilic benzyl and aromatic core

Expert Insight on Melting Point: While the specific melting point for the benzyl ester is rarely cataloged in public databases, structurally similar benzyl esters of rigid aromatics typically exhibit melting points slightly lower than their methyl analogs due to the flexibility of the benzyl methylene linker disrupting crystal packing. Researchers should anticipate a melting range between 85°C and 105°C . The high melting point of the parent acid (230°C) confirms that the esterification significantly lowers the lattice energy, facilitating solubility in organic synthesis.

Synthesis & Experimental Protocols

The synthesis of Benzyl 5-bromobenzo[b]thiophene-2-carboxylate is typically achieved via acid chloride activation of the parent carboxylic acid, followed by esterification with benzyl alcohol. This method avoids harsh acidic conditions that might degrade sensitive functionalities in complex downstream applications.

Reaction Workflow Diagram

Figure 1: Step-wise synthesis workflow from the carboxylic acid precursor.

Detailed Protocol (Adapted from Patent WO2020198435A1)

Step 1: Activation

• Setup: Charge a dry round-bottom flask with 5-bromobenzo[b]thiophene-2-carboxylic acid (1.0 equiv) and anhydrous Dichloromethane (DCM) [0.1 M concentration].

• Catalysis: Add a catalytic amount of DMF (2-3 drops).

• Chlorination: Cool the suspension to 0°C. Dropwise add Oxalyl Chloride (3.0 equiv). Caution: Gas evolution (CO, CO₂, HCl).

• Reaction: Allow to warm to Room Temperature (RT) and stir for 2–3 hours until the solution becomes clear (indicating acid chloride formation).

• Concentration: Concentrate in vacuo to remove excess oxalyl chloride. Re-dissolve the residue in anhydrous DCM.

Step 2: Esterification

• Addition: Cool the acid chloride solution to 0°C. Add Benzyl Alcohol (1.1 equiv) and Triethylamine (2.0 equiv) or Pyridine.

• Completion: Stir at RT for 4–12 hours. Monitor by TLC (Hexane/EtOAc 4:1) or LC-MS.[2][3][4]

• Workup: Quench with water. Extract with DCM.[5] Wash organic layer with 1N HCl (to remove base), sat. NaHCO₃, and Brine.[6]

• Purification: Dry over Na₂SO₄, concentrate, and purify via flash column chromatography (SiO₂, Gradient: 0-20% EtOAc in Hexanes) or recrystallization from Hexane/EtOAc.

Characterization & Quality Control

To validate the identity of the synthesized intermediate, a multi-modal approach combining NMR and Mass Spectrometry is required. The following data is predicted based on the structural logic of benzo[b]thiophene derivatives.

Spectroscopic Logic Flow

Figure 2: Logical flow for confirming compound identity via spectroscopy.

Expected 1H NMR Data (CDCl₃, 400 MHz)

• δ 8.05 (s, 1H): H-3 proton on the thiophene ring. This is the diagnostic singlet for 2-substituted benzo[b]thiophenes.

• δ 7.98 (d, J=2.0 Hz, 1H): H-4 proton (ortho to Br, meta to H-6). Deshielded by the aromatic system and Br.

• δ 7.75 (d, J=8.5 Hz, 1H): H-7 proton.

• δ 7.55 (dd, J=8.5, 2.0 Hz, 1H): H-6 proton.

• δ 7.35–7.45 (m, 5H): Phenyl protons of the benzyl group.

• δ 5.42 (s, 2H): Benzylic -CH₂- protons.

Mass Spectrometry (ESI+)

• Target Ion: [M+H]⁺ or [M+Na]⁺.[7]

• Isotopic Pattern: Due to the Bromine atom (⁷⁹Br and ⁸¹Br), the mass spectrum must show a characteristic 1:1 doublet signal.

• m/z Values: ~347.0 and 349.0.

References

• Patent WO2020198435A1 . Small molecule degraders of STAT3. Kymera Therapeutics, Inc. (Describes the synthesis of Benzyl 5-bromobenzo[b]thiophene-2-carboxylate as Step 1 in Example 8/10).

• Patent WO2020205467A1 . STAT3 protein degraders. (Utilizes the compound as Intermediate 3 for copper-catalyzed coupling).

• ChemicalBook . Methyl 5-bromobenzo[b]thiophene-2-carboxylate (CAS 7312-11-0) Physical Properties. (Used for melting point analog comparison).

• BLD Pharm . Product Page: Benzyl 5-bromobenzo[b]thiophene-2-carboxylate (CAS 2497586-33-9).[1][8]

Sources

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• 3. WO2020198435A1 - Small molecule degraders of stat3 - Google Patents [patents.google.com]
• 4. 7312-11-0|Methyl 5-bromobenzo[b]thiophene-2-carboxylate|BLD Pharm [bldpharm.com]
• 5. WO2020205467A1 - Stat3 protein degraders - Google Patents [patents.google.com]
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• 8. 2-lithioquinoline | CAS#:75164-10-2 | Chemsrc [chemsrc.com]

Protocols & Analytical Methods

Suzuki-Miyaura coupling conditions using Benzyl 5-bromobenzo[b]thiophene-2-carboxylate

Application Note: High-Efficiency Suzuki-Miyaura Coupling of Benzyl 5-bromobenzo[b]thiophene-2-carboxylate

Part 1: Executive Summary & Substrate Analysis

The Challenge: Coupling reactions involving Benzyl 5-bromobenzo[b]thiophene-2-carboxylate present a dual challenge in medicinal chemistry:

• Catalyst Deactivation (The "Sulfur Trap"): The sulfur atom in the benzo[b]thiophene core is a soft Lewis base that can coordinate strongly to Palladium(II) species, potentially displacing phosphine ligands and arresting the catalytic cycle (catalyst poisoning).

• Chemoselectivity (The Ester Moiety): The benzyl ester at C-2 is susceptible to hydrolysis (saponification) under the basic, aqueous conditions typical of Suzuki couplings. Preserving this protecting group requires precise control over base strength and solvent composition.[1]

The Solution: This protocol prioritizes biaryl phosphine ligands (Buchwald Ligands) , specifically SPhos or XPhos .[1] These bulky, electron-rich ligands serve two functions:

• Steric Shielding: They create a crowded environment around the Pd center, preventing the approach and coordination of the thiophene sulfur.

• Electronic Activation: They facilitate oxidative addition into the electron-rich heteroaryl bromide bond, which can otherwise be sluggish compared to simple aryl bromides.

Part 2: Substrate Electronic Profile

Before initiating the reaction, understand the electronic bias of your molecule:

Position	Functional Group	Electronic Effect	Reactivity Implication
C-5	Bromide (Br)	Weakly Deactivated	The electrophilic site. The electron-withdrawing ester at C-2 pulls density from the ring, slightly activating this C-Br bond for oxidative addition compared to unfunctionalized bromobenzothiophene.
C-2	Benzyl Ester	Electron Withdrawing (EWG)	Fragile Zone. Susceptible to nucleophilic attack by hydroxide ions (base). Requires mild bases (Phosphates/Carbonates) rather than Hydroxides.
S-1	Thioether	Lone Pair Donor	Catalyst Poison. Can form stable Pd-S complexes, removing active catalyst from the cycle. Requires high-affinity ligands to outcompete.

Part 3: Experimental Protocols

Method A: The "Golden Standard" (High Yield, Difficult Substrates)

Recommended for initial scale-up or when using valuable boronic acids. This system is most resistant to sulfur poisoning.

Reagents:

• Substrate: Benzyl 5-bromobenzo[b]thiophene-2-carboxylate (1.0 equiv)

• Coupling Partner: Aryl/Heteroaryl Boronic Acid (1.2 – 1.5 equiv)

• Catalyst Source: Pd₂(dba)₃ (Tris(dibenzylideneacetone)dipalladium(0)) (1–2 mol%)

• Ligand: SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (2–4 mol%)

  • Note: Maintain a 1:2 Pd:Ligand ratio.

• Base: K₃PO₄ (Tribasic Potassium Phosphate) (2.0 – 3.0 equiv)

• Solvent: Toluene : Water (10:1 ratio) or n-Butanol.

Step-by-Step Protocol:

• Pre-Complexation (Critical Step): In a dry vial, dissolve Pd₂(dba)₃ and SPhos in anhydrous Toluene. Stir at room temperature for 5–10 minutes under Argon/Nitrogen. The solution should turn from dark purple/red to a lighter orange/brown, indicating ligation.

• Reaction Assembly: To a reaction vessel equipped with a magnetic stir bar, add the Substrate, Boronic Acid, and solid K₃PO₄.

• Solvent Addition: Add the pre-complexed Catalyst/Ligand solution to the solids. Add the degassed Water (or continue with anhydrous n-Butanol if the ester is extremely labile).

• Degassing: Sparge the mixture with Argon for 5 minutes or use a freeze-pump-thaw cycle. Oxygen is the enemy of phosphine ligands.

• Reaction: Seal the vessel and heat to 80–100°C . Monitor via TLC or LCMS.

  • Typical Time: 2–6 hours.

• Workup: Cool to RT. Dilute with EtOAc. Wash with water (x2) and brine (x1). Dry over Na₂SO₄.

• Purification: The benzyl ester is lipophilic; standard silica chromatography (Hexanes/EtOAc gradient) is usually effective.

Method B: The "Economy" Standard (Routine Synthesis)

Suitable for simple aryl boronic acids and cost-sensitive screens.

Reagents:

• Catalyst: Pd(dppf)Cl₂[2][3]·DCM complex (3–5 mol%)

• Base: Na₂CO₃ or K₂CO₃ (2.0 equiv)

• Solvent: 1,4-Dioxane : Water (4:1)[1]

Protocol Adjustments:

• This method uses a bidentate ferrocenyl ligand which is robust but less active than SPhos.

• Temperature: May require 90–100°C.

• Warning: If the reaction stalls, do not add more catalyst. Switch to Method A. The stall likely indicates sulfur poisoning has saturated the Pd centers.

Part 4: Mechanism & Logic (Visualization)

The following diagram illustrates the catalytic cycle, highlighting the critical "Sulfur Trap" where standard catalysts fail and where SPhos excels.

Caption: Catalytic cycle showing the oxidative addition into C-Br and the potential off-cycle deactivation by the thiophene sulfur atom.

Part 5: Troubleshooting & Optimization Matrix

Observation	Diagnosis	Corrective Action
Low Conversion (<20%)	Catalyst Poisoning	Switch to Method A (SPhos/XPhos). Increase catalyst loading to 5 mol%.
Ester Hydrolysis (Acid product formed)	Base too strong / Too much water	Switch base to K₃PO₄ (anhydrous). Reduce water ratio or switch to anhydrous DME or Toluene .
Protodeboronation (Boronic acid loss)	Unstable Boronic Acid	Use Boronic Esters (Pinacol) or Potassium Trifluoroborates (BF₃K). Lower temp to 60°C.
Homocoupling (Biaryl formation)	Oxygen leak	Degas solvents more thoroughly. Ensure Argon overpressure.

Part 6: Safety & Handling

• Palladium Residues: Palladium can bind to the sulfur in the product, making purification difficult. Use a metal scavenger (e.g., SiliaMetS® Thiol) or a wash with aqueous L-Cysteine during workup to remove residual Pd.

• Benzyl Esters: While relatively stable, avoid prolonged exposure to silica gel (acidic) during purification. Add 1% Triethylamine to your eluent if degradation is observed on the column.

Part 7: References

• Catalyst Selection for Heterocycles: Billingsley, K., & Buchwald, S. L. (2007). Highly Efficient Monophosphine-Based Catalyst for the Suzuki-Miyaura Coupling of Heteroaryl Halides. Journal of the American Chemical Society, 129(11), 3358–3366. Link

• SPhos Efficacy: Altenhoff, G., et al. (2004). Sterically Demanding, Water-Soluble Alkylphosphines for Suzuki Couplings of Aryl Chlorides. Journal of the American Chemical Society, 126(39), 12454-12455. Link

• Benzyl Ester Stability: Ohshima, T., et al. (2008).[4] Mild and Efficient Transesterification of Benzyl Esters. Journal of Organic Chemistry, 73(13), 5147–5150. Link

• Thiophene Coupling Protocols: Molander, G. A., & Biolatto, B. (2003).[5] Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions of Potassium Aryl- and Heteroaryltrifluoroborates. Journal of Organic Chemistry, 68(11), 4302–4314. Link

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• 4. Benzyl Esters [organic-chemistry.org]
• 5. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Application Notes and Protocols for the Palladium-Catalyzed Functionalization of the 5-Bromo Position in Benzothiophenes

Introduction: Unlocking the Potential of the Benzothiophene Scaffold

The benzothiophene motif is a cornerstone in medicinal chemistry and materials science, appearing in a multitude of biologically active compounds and organic electronics. The ability to selectively functionalize this heterocyclic system is paramount for the development of novel therapeutics and advanced materials. The 5-bromo position of benzothiophene serves as a versatile synthetic handle, amenable to a wide range of palladium-catalyzed cross-coupling reactions. This guide provides an in-depth exploration of these transformations, offering not only detailed experimental protocols but also the underlying mechanistic principles to empower researchers in their synthetic endeavors.

Core Principles of Palladium-Catalyzed Cross-Coupling

Palladium-catalyzed cross-coupling reactions have revolutionized organic synthesis, enabling the formation of carbon-carbon and carbon-heteroatom bonds with remarkable efficiency and functional group tolerance.[1][2] The general catalytic cycle for many of these transformations, including the Suzuki-Miyaura, Heck, and Sonogashira reactions, follows a common mechanistic pathway involving three key steps: oxidative addition, transmetalation (or a related step), and reductive elimination.[3][4]

General Catalytic Cycle

Caption: Generalized catalytic cycle for palladium-catalyzed cross-coupling reactions.

The choice of palladium precursor, ligand, base, and solvent is critical for the success of these reactions, and is highly dependent on the specific substrates and desired transformation. The following sections will delve into the nuances of applying these principles to the functionalization of 5-bromo-benzothiophene.

Suzuki-Miyaura Coupling: Forging C(sp²)-C(sp²) Bonds

The Suzuki-Miyaura reaction is a robust method for the formation of biaryl and vinyl-aryl structures, making it a workhorse in drug discovery.[4][5] It involves the coupling of an organoboron reagent with an organohalide.

Mechanistic Rationale

The reaction is initiated by the oxidative addition of 5-bromo-benzothiophene to a Pd(0) complex. The subsequent transmetalation step, facilitated by a base, involves the transfer of the organic group from the boron atom to the palladium center. The final reductive elimination step yields the desired 5-aryl-benzothiophene and regenerates the active Pd(0) catalyst.[1][4] The choice of a phosphine ligand is crucial for stabilizing the palladium catalyst and promoting the individual steps of the catalytic cycle.

Protocol for Suzuki-Miyaura Coupling of 5-Bromo-benzothiophene

This protocol is a general guideline and may require optimization for specific boronic acids.

Materials:

• 5-Bromo-benzothiophene

• Arylboronic acid

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂)

• Base (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃)

• Solvent (e.g., 1,4-dioxane/water, toluene/water)

• Inert gas (Argon or Nitrogen)

Procedure:

• To a flame-dried Schlenk flask, add 5-bromo-benzothiophene (1.0 equiv.), the arylboronic acid (1.2 equiv.), and the base (2.0 equiv.).

• Evacuate and backfill the flask with an inert gas three times.[6]

• Add the degassed solvent system (e.g., 4:1 1,4-dioxane/water).[7]

• Add the palladium catalyst (2-5 mol%) under a positive pressure of the inert gas.[6]

• Heat the reaction mixture to 80-100 °C and stir for 4-12 hours, monitoring the progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and dilute with an organic solvent like ethyl acetate.

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Catalyst	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Pd(PPh₃)₄	K₂CO₃	Toluene/H₂O	100	12-24	Varies	[1]
Pd(dppf)Cl₂	K₂CO₃	DME	80	2-6	High	[1]
Pd(OAc)₂/SPhos	K₃PO₄	Toluene/H₂O	100	12	Varies

Heck Reaction: Olefin Arylation

The Heck reaction provides a powerful method for the formation of carbon-carbon bonds by coupling aryl halides with alkenes.[8][9] This reaction is particularly useful for synthesizing substituted styrenes and other vinyl-aromatics.

Mechanistic Considerations

The catalytic cycle of the Heck reaction begins with the oxidative addition of 5-bromo-benzothiophene to a Pd(0) catalyst. The resulting Pd(II) complex then undergoes migratory insertion of the alkene into the palladium-carbon bond. A subsequent β-hydride elimination releases the arylated alkene product and forms a palladium-hydride species. The final step is the regeneration of the Pd(0) catalyst by the action of a base.[9]

Protocol for Heck Reaction of 5-Bromo-benzothiophene

This protocol is a general starting point and may require optimization depending on the specific alkene.

Materials:

• 5-Bromo-benzothiophene

• Alkene (e.g., styrene, acrylates)

• Palladium catalyst (e.g., Pd(OAc)₂, Pd(PPh₃)₄)

• Base (e.g., Et₃N, K₂CO₃)

• Solvent (e.g., DMF, NMP, toluene)

• Inert gas (Argon or Nitrogen)

Procedure:

• In a Schlenk tube, combine 5-bromo-benzothiophene (1.0 equiv.), the palladium catalyst (1-5 mol%), and the base (1.5-2.0 equiv.).

• Evacuate and backfill the tube with an inert gas.

• Add the anhydrous solvent and the alkene (1.2-1.5 equiv.) via syringe.

• Seal the tube and heat the reaction mixture to 100-140 °C for 12-24 hours.

• Monitor the reaction progress by TLC or GC-MS.

• After cooling, dilute the reaction mixture with an organic solvent and wash with water and brine.

• Dry the organic layer, concentrate, and purify the product by column chromatography.

Catalyst	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Pd(OAc)₂/PPh₃	Et₃N	DMF	120	18	Varies	[10]
Pd(PPh₃)₄	K₂CO₃	NMP	140	24	Varies	[11]

Sonogashira Coupling: Synthesis of Aryl-Alkynes

The Sonogashira coupling is a highly efficient method for the formation of a carbon-carbon bond between an aryl halide and a terminal alkyne, providing access to valuable aryl-alkyne building blocks.[12][13]

Dual-Catalyst Mechanism

The Sonogashira reaction typically employs a dual catalytic system of palladium and copper(I).[12] The palladium cycle is similar to other cross-coupling reactions, involving oxidative addition and reductive elimination. The role of the copper co-catalyst is to facilitate the deprotonation of the terminal alkyne and its subsequent transmetalation to the palladium center.

Caption: Simplified catalytic cycles for the Sonogashira coupling reaction.

Protocol for Sonogashira Coupling of 5-Bromo-benzothiophene

Materials:

• 5-Bromo-benzothiophene

• Terminal alkyne

• Palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, Pd(PPh₃)₄)

• Copper(I) co-catalyst (e.g., CuI)

• Base (e.g., Et₃N, DIPA)

• Solvent (e.g., THF, DMF)

• Inert gas (Argon or Nitrogen)

Procedure:

• To a Schlenk flask, add 5-bromo-benzothiophene (1.0 equiv.), the palladium catalyst (1-3 mol%), and the copper(I) iodide (2-5 mol%).[10]

• Evacuate and backfill the flask with an inert gas.

• Add the anhydrous solvent and the amine base.

• Add the terminal alkyne (1.2 equiv.) dropwise.

• Stir the reaction at room temperature or heat to 50-80 °C for 4-12 hours.

• Monitor the reaction by TLC or GC-MS.

• Upon completion, quench the reaction with saturated aqueous ammonium chloride and extract with an organic solvent.

• Wash the combined organic layers with brine, dry, and concentrate.

• Purify the product by column chromatography.

Catalyst System	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Pd(PPh₃)₂Cl₂/CuI	Et₃N	DMF	80	4-6	High	[10]
Pd(PPh₃)₄/CuI	DIPA	THF	RT-50	12	Varies	[14]

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a powerful method for the formation of carbon-nitrogen bonds, enabling the synthesis of a wide range of aryl amines.[2]

Mechanistic Pathway

The reaction proceeds through a catalytic cycle involving the oxidative addition of the aryl halide to a Pd(0) complex, followed by coordination of the amine and deprotonation by a base to form a palladium-amido complex. Reductive elimination from this complex furnishes the desired aryl amine and regenerates the Pd(0) catalyst.[2] The choice of a bulky, electron-rich phosphine ligand is often critical for promoting the reductive elimination step.[7]

Protocol for Buchwald-Hartwig Amination of 5-Bromo-benzothiophene

Materials:

• 5-Bromo-benzothiophene

• Amine (primary or secondary)

• Palladium precursor (e.g., Pd₂(dba)₃, Pd(OAc)₂)

• Phosphine ligand (e.g., XPhos, RuPhos)

• Base (e.g., NaOtBu, K₃PO₄)

• Solvent (e.g., Toluene, 1,4-dioxane)

• Inert gas (Argon or Nitrogen)

Procedure:

• In a glovebox or under a stream of inert gas, add the palladium precursor, the phosphine ligand, and the base to a dry Schlenk tube.

• Add the solvent, 5-bromo-benzothiophene (1.0 equiv.), and the amine (1.2 equiv.).

• Seal the tube and heat the reaction mixture to 80-110 °C for 12-24 hours.

• Monitor the reaction by TLC or GC-MS.

• After cooling, dilute with an organic solvent and filter through a pad of Celite.

• Wash the filtrate with water and brine, dry, and concentrate.

• Purify the product by column chromatography.

Catalyst/Ligand	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Pd₂(dba)₃/XPhos	NaOtBu	Toluene	100-110	12-24	High	[7]
Pd(OAc)₂/RuPhos	K₃PO₄	1,4-Dioxane	100	18	Varies

Palladium-Catalyzed Cyanation: Introducing the Nitrile Group

The introduction of a nitrile functionality is a valuable transformation in organic synthesis, as nitriles can be readily converted to a variety of other functional groups.[15][16] Palladium-catalyzed cyanation offers a milder alternative to traditional methods like the Sandmeyer reaction.

Key Considerations

A major challenge in palladium-catalyzed cyanation is the potential for catalyst deactivation by the cyanide anion.[15] To circumvent this, various strategies have been developed, including the use of less soluble cyanide sources like K₄[Fe(CN)₆] or the use of specific ligands that protect the palladium center.[17]

Protocol for Cyanation of 5-Bromo-benzothiophene

Materials:

• 5-Bromo-benzothiophene

• Cyanide source (e.g., K₄[Fe(CN)₆], Zn(CN)₂)

• Palladium catalyst (e.g., Pd(OAc)₂, Pd(PPh₃)₄)

• Ligand (optional, e.g., dppf)

• Base (e.g., Na₂CO₃)

• Solvent (e.g., DMF, DMA)

Procedure:

• To a reaction vessel, add 5-bromo-benzothiophene (1.0 equiv.), the cyanide source (e.g., 0.5-1.0 equiv. K₄[Fe(CN)₆]), the palladium catalyst (2-5 mol%), and the base (1.5 equiv.).

• Add the anhydrous solvent.

• Heat the reaction mixture to 120-150 °C for 5-24 hours under an inert atmosphere.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction, dilute with an organic solvent, and filter.

• Wash the filtrate with water and brine, dry, and concentrate.

• Purify the product by column chromatography.

Cyanide Source	Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
K₄[Fe(CN)₆]	Pd(OAc)₂	DMF	130	12-17	Moderate-Good	[16]
Zn(CN)₂	Pd/t-BuXPhos	THF/H₂O	RT	Varies	High	[15][16]

Direct C-H Functionalization: An Emerging Alternative

Direct C-H functionalization represents a more atom-economical approach to modifying the benzothiophene core, avoiding the pre-functionalization required for traditional cross-coupling reactions.[18][19] Palladium-catalyzed direct arylation of benzothiophenes has been reported, often showing a preference for functionalization at the C2 or C3 positions.[19][20] While the 5-position is less activated, specific directing group strategies or catalyst systems may enable functionalization at this site. Research in this area is ongoing and offers exciting possibilities for future synthetic strategies.

Conclusion

The palladium-catalyzed functionalization of 5-bromo-benzothiophene provides a powerful and versatile platform for the synthesis of a diverse array of derivatives with applications in drug discovery and materials science. A thorough understanding of the underlying reaction mechanisms and careful optimization of reaction conditions are key to achieving high yields and selectivities. The protocols and insights provided in this guide are intended to serve as a valuable resource for researchers seeking to harness the full potential of these transformative reactions.

References

• D. A. C. Beck, J. S. O'Duill, and M. J. Gaunt, "Ag(I)–C–H Activation Enables Near-Room-Temperature Direct α-Arylation of Benzo[b]thiophenes," Journal of the American Chemical Society, 2018.
• S. Maity, U. Dhawa, and D.
• BenchChem, "Application Notes and Protocols for the Palladium-Catalyzed Synthesis of Benzothiophene Deriv
• Nobel Prize Outreach AB, "PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS," NobelPrize.org, 2010.
• A. F. de la Torre and S. A. L. de la Cuesta, "Mechanistic Aspects of the Palladium‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reaction," Chemistry – A European Journal, 2021.
• Organic Chemistry Portal, "Heck Reaction," organic-chemistry.org.
• S. D. Buchwald, et al., "Mild Palladium-Catalyzed Cyanation of (Hetero)aryl Halides and Triflates in Aqueous Media," Organic Letters, 2015.
• Organic Chemistry Portal, "Benzothiophene synthesis," organic-chemistry.org.
• Wikipedia, "Buchwald–Hartwig amin
• Chemistry LibreTexts, "Buchwald-Hartwig Amin
• BenchChem, "Application Notes and Protocols for the Suzuki Coupling of Methyl 2-Amino-5-bromobenzo
• A. C. S. G. C. I.
• M. B. Andrus, et al.
• Y. Wang, et al., "Palladium-Catalyzed C2-Selective Direct Arylation of Benzo[b]thiophene 1,1-Dioxides with Arylboronic Acids," ACS Omega, 2023.
• The University of Texas at Austin, "Direct comparison of homogeneous and heterogeneous palladium(II) catalysts for Suzuki-Miyaura cross-coupling reactions," repositories.lib.utexas.edu.
• Organic Chemistry Portal, "Sonogashira Coupling," organic-chemistry.org.
• Google Patents, "Cyanation of aromatic halides," p
• M. J. Bosiak, et al., "Buchwald-Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors," The Journal of Organic Chemistry, 2021.
• M. A. Rajendra, et al., "Palladium-Catalyzed Cyanation under Mild Conditions: A Case Study to Discover Appropriate Substrates among Halides and Pseudohalides," Synlett, 2020.
• Chemistry LibreTexts, "Sonogashira Coupling," chem.libretexts.org, 2024.
• R. K. Kumar, et al., "Recent advances and prospects in the palladium-catalyzed cyanation of aryl halides," RSC Advances, 2020.
• L. Zani, et al.
• BenchChem, "Application Notes and Protocols for Suzuki Coupling Reactions Using 2-Bromo-5-(2-nitro-vinyl)-thiophene," BenchChem, 2025.
• BenchChem, "Application Notes and Protocols for the Buchwald-Hartwig Amination of 5-Bromo-1,3-dichloro-2-ethoxybenzene," BenchChem, 2025.
• University of Windsor, "Monoligated Palladium Species as Catalysts in Cross-Coupling Reactions," scholar.uwindsor.ca.
• Wikipedia, "Suzuki reaction," en.wikipedia.org.
• BenchChem, "Comparative study of different catalysts for cross-coupling reactions of 5-Bromo-2,3-dichloroquinoxaline," BenchChem.
• J. A. Bull, et al., "Room-Temperature Direct β-Arylation of Thiophenes and Benzo[b]thiophenes and Kinetic Evidence for a Heck-type Pathway," Journal of the American Chemical Society, 2016.
• ResearchGate, "Sonogashira Cross Coupling of 5-bromo-2-(methylthio)benzoxazole with phenylacetylene.
• Beilstein Journals, "Palladium(II)-catalyzed Heck reaction of aryl halides and arylboronic acids with olefins under mild conditions," beilstein-journals.org, 2013.
• S. Ma, et al., "The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substituted olefins," RSC Advances, 2023.
• Chemistry LibreTexts, "Heck Reaction," chem.libretexts.org, 2023.
• BenchChem, "Application Notes and Protocols: Sonogashira Coupling of 5-Bromoindole with Terminal Alkynes," BenchChem, 2025.

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• 3. semanticscholar.org [semanticscholar.org]
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• 20. pubs.acs.org [pubs.acs.org]

Application Note: Chemoselective Hydrolysis of Benzyl 5-bromobenzo[b]thiophene-2-carboxylate

[1]

Executive Summary & Strategic Analysis

This Application Note details the chemoselective deprotection of Benzyl 5-bromobenzo[b]thiophene-2-carboxylate to its corresponding carboxylic acid.[1]

While benzyl esters are classically cleaved via catalytic hydrogenolysis (

, Pd/C), this method is strictly contraindicated for this substrate due to two competing failure modes:[1]

• Catalyst Poisoning: The thiophene sulfur atom irreversibly coordinates with palladium, rapidly deactivating the catalyst.[1]

• Hydrodehalogenation: Under forcing hydrogenation conditions (required due to poisoning), the C-Br bond is liable to cleave, yielding the des-bromo impurity (benzo[b]thiophene-2-carboxylic acid), which is inseparable by standard crystallization.[1]

Selected Strategy: We utilize a Saponification protocol using Lithium Hydroxide (LiOH) or Sodium Hydroxide (NaOH) in a mixed aqueous/organic solvent system.[1] This method preserves the aryl bromide and the thiophene core while quantitatively cleaving the ester.

Reaction Logic & Failure Mode Analysis[1]

Figure 1: Decision matrix highlighting the necessity of basic hydrolysis over hydrogenolysis for halogenated thiophenes.

Detailed Experimental Protocol

Reagents and Materials

Component	Equiv.	Role	Grade
Substrate	1.0	Starting Material	>98% HPLC
NaOH (2M aq)	3.0	Hydrolysis Reagent	Reagent Grade
THF	10 Vol	Solvent (Solubilizer)	HPLC Grade
Methanol	5 Vol	Co-solvent	HPLC Grade
HCl (1M)	Excess	Acidification	Reagent Grade
MTBE	-	Extraction/Wash	ACS Grade

Step-by-Step Methodology

Step 1: Dissolution

• Charge Benzyl 5-bromobenzo[b]thiophene-2-carboxylate (1.0 equiv) into a round-bottom flask equipped with a magnetic stir bar and reflux condenser.

• Add THF (10 volumes relative to mass, e.g., 10 mL per 1 g). Stir until fully dissolved.

  • Note: THF is critical to solubilize the lipophilic benzyl ester.[1]

• Add Methanol (5 volumes).

  • Note: Methanol aids in miscibility with the aqueous base.[1]

Step 2: Saponification

• Add 2M NaOH aqueous solution (3.0 equiv) dropwise over 5 minutes.

• Heat the mixture to 60°C (gentle reflux).

• Monitor reaction via TLC (See Section 3) or HPLC.[1][2]

  • Typical Reaction Time: 2–4 hours.[3]

  • Completion: Disappearance of the benzyl ester spot (

    in 20% EtOAc/Hex).

Step 3: Workup & Purification (The "Bicarbonate Wash") Critical Insight: Unlike methyl esters, the byproduct here is benzyl alcohol , which is a high-boiling liquid (

C) and difficult to remove by drying.[1] We use a pH-switch strategy to remove it.[1]

• Concentration: Evaporate bulk volatiles (THF/MeOH) under reduced pressure (Rotavap, 40°C). Result is an aqueous slurry of the sodium carboxylate salt.[1]

• Dilution: Add water (10 volumes).

• Wash (Removal of Benzyl Alcohol):

  • Extract the aqueous basic layer with MTBE or Diethyl Ether (2 x 5 volumes).[1]

  • Discard the organic layer. (This layer contains the cleaved benzyl alcohol).

  • Validation: The product remains in the aqueous phase as the sodium salt.

• Acidification:

  • Cool the aqueous phase to 0–5°C.

  • Slowly add 1M HCl until pH reaches 1–2.

  • A thick white/off-white precipitate will form immediately.[1]

• Isolation:

  • Filter the solid using a Buchner funnel.[1]

  • Wash the cake with cold water (3 x 2 volumes) to remove residual salts.[1]

  • Dry in a vacuum oven at 45°C for 12 hours.

Workflow Diagram

Figure 2: Purification workflow utilizing phase extraction to remove benzyl alcohol byproduct.

Process Analytical Technology (PAT)[1]

Thin Layer Chromatography (TLC)[1]

• Stationary Phase: Silica Gel 60

  [1]

• Mobile Phase: 30% Ethyl Acetate / 70% Hexanes + 1% Acetic Acid.[1]

• Visualization: UV (254 nm).[1]

Compound	Value	Appearance
Starting Material (Ester)	~0.80	UV Active, distinct spot
Benzyl Alcohol (Byproduct)	~0.40	UV Active (weak)
Product (Acid)	~0.10	UV Active, often streaks without AcOH

Expected NMR Data (Validation)

To confirm successful deprotection, look for the disappearance of the benzylic signals:

• Proton NMR (

  H): Loss of the singlet at ppm ( ) and the multiplet at ppm (phenyl ring).[1]

• Carbon NMR (

  C): Loss of the peak at ppm (benzylic carbon).[1]

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Low Yield (<70%)	Incomplete precipitation during acidification.[1]	Ensure pH is < 2.[1] The acid is likely insoluble in water, but if the volume is too high, some loss occurs.[1]
Product is Oily/Sticky	Residual Benzyl Alcohol.[1]	The MTBE wash (Step 3) was insufficient. Recrystallize from Ethanol/Water.[1]
Starting Material Remains	Low solubility in reaction medium.[1]	Increase THF ratio. Ensure temperature is maintained at 60°C.
New Impurity by HPLC	Decarboxylation (Rare).	Do not exceed 80°C. Benzo[b]thiophene-2-carboxylic acids can decarboxylate at very high temps (>150°C), but are stable at reflux.[1]

References

• OperaChem. (2024).[1] Saponification-Typical procedures.[1][4][5][6] Retrieved from [Link][1]

• National Institutes of Health (NIH). (2022).[1] Synthesis and Biological Evaluation of Benzo[b]thiophene Acylhydrazones. (See General Procedure 2.1.5). Retrieved from [Link][1]

• Organic Chemistry Portal. (n.d.).[1] Cleavage of Benzyl Ethers and Esters.[1][7][8] Retrieved from [Link][1]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. scribd.com [scribd.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Saponification-Typical procedures - operachem [operachem.com]
• 7. semanticscholar.org [semanticscholar.org]
• 8. organic-chemistry.org [organic-chemistry.org]

Application Note: High-Fidelity Buchwald-Hartwig Amination of Benzyl 5-bromobenzo[b]thiophene-2-carboxylate

Executive Summary

This application note details the optimized protocol for the Palladium-catalyzed Buchwald-Hartwig amination of Benzyl 5-bromobenzo[b]thiophene-2-carboxylate . This substrate presents a dual challenge in medicinal chemistry: the potential for catalyst poisoning by the thiophene sulfur and the chemical lability of the benzyl ester under standard strong-base conditions.

Our protocol circumvents these issues by utilizing Third-Generation Buchwald Precatalysts (or in-situ generated equivalents) and weak inorganic bases . This approach ensures high chemoselectivity for the C5-bromide position while preserving the C2-benzyl ester, a critical pharmacophore or protecting group in late-stage drug synthesis.

Chemical Context & Mechanistic Strategy

Substrate Analysis

The substrate contains three distinct electronic features that dictate reaction conditions:

• C5-Bromide (Electrophile): The reactive site. The electron-withdrawing carboxylate at C2 decreases electron density in the thiophene ring, theoretically facilitating oxidative addition at C5.

• Thiophene Sulfur: A soft Lewis base capable of coordinating to Pd(0) or Pd(II), potentially arresting the catalytic cycle (catalyst poisoning).

• C2-Benzyl Ester: Highly susceptible to:

  • Transesterification: If alkoxide bases (e.g., NaOtBu) or alcoholic solvents are used.

  • Hydrolysis: If hydroxide bases or wet solvents are present.

  • Hydrogenolysis: If standard Pd/C deprotection conditions are inadvertently mimicked (though less likely in inert Buchwald conditions).

The Strategic Solution

To address these challenges, we employ a "Bulky Ligand / Weak Base" strategy:

• Ligand: BrettPhos or RuPhos . These bulky, electron-rich biaryl phosphine ligands prevent sulfur coordination to the metal center and facilitate the reductive elimination step, which can be sluggish with electron-deficient arenes.

• Base: Cesium Carbonate (Cs₂CO₃) .[1][2][3][4] Unlike NaOtBu, catalytic Cs₂CO₃ in non-polar solvents (Toluene) minimizes ester cleavage while being sufficiently basic to deprotonate the amine-Pd complex.

Mechanistic Pathway

The reaction follows the standard Pd(0)/Pd(II) catalytic cycle, optimized to favor the amine coupling over side reactions.

Figure 1: Catalytic cycle highlighting the critical control point where bulky ligands prevent sulfur poisoning and ester side-reactions.

Experimental Protocol

Materials & Reagents

Reagent	Equiv.	Role	Notes
Benzyl 5-bromobenzo[b]thiophene-2-carboxylate	1.0	Substrate	Dry thoroughly; azeotrope with toluene if necessary.
Amine (R-NH₂ or R₂NH)	1.2	Nucleophile	Primary or Secondary amines.
Pd(OAc)₂	0.05	Pre-catalyst	High purity grade (99%+).
BrettPhos	0.10	Ligand	Use RuPhos for secondary amines.
Cs₂CO₃	2.0	Base	Must be anhydrous . Grind to fine powder before use.
Toluene	[0.2 M]	Solvent	Anhydrous, degassed (Sparged with Ar/N₂).

Step-by-Step Procedure

Step 1: Reaction Setup (Glovebox or Schlenk Line)

• Oven-dry a 10 mL reaction vial or Schlenk tube containing a magnetic stir bar. Cool under a stream of Argon.

• Charge the vial with:

  • Benzyl 5-bromobenzo[b]thiophene-2-carboxylate (1.0 equiv)

  • Pd(OAc)₂ (5 mol%)

  • BrettPhos (10 mol%) - Note: A 2:1 Ligand:Pd ratio ensures active catalyst lifetime.

  • Cs₂CO₃ (2.0 equiv)

• Cap the vial with a septum and purge with Argon for 5 minutes.

Step 2: Solvent & Amine Addition

• Add anhydrous Toluene via syringe to achieve a concentration of 0.2 M relative to the bromide.

• Add the Amine (1.2 equiv) via syringe.

  • Liquid amines: Add neat.

  • Solid amines: Dissolve in a minimal amount of toluene or add in Step 1.

Step 3: Reaction & Monitoring

• Place the vial in a pre-heated block at 100°C .

• Stir vigorously (800+ rpm). Efficient mixing is crucial for the heterogeneous base (Cs₂CO₃).

• Monitor via LC-MS or TLC at 2, 6, and 12 hours.

  • Checkpoint: Look for the disappearance of the bromide (SM) and the emergence of the product mass (M+H).

  • Warning: If des-bromo (hydrodehalogenation) byproduct appears, lower temp to 80°C.

Step 4: Workup & Purification

• Cool the mixture to room temperature.

• Dilute with Ethyl Acetate (EtOAc) and filter through a pad of Celite to remove palladium black and inorganic salts. Rinse the pad with EtOAc.

• Concentrate the filtrate under reduced pressure.

• Purify via Flash Column Chromatography (SiO₂).

  • Eluent: Hexanes/EtOAc gradient. (Note: Amino-esters can be polar; consider adding 1% Et₃N to the eluent if streaking occurs).

Optimization & Troubleshooting

If the standard protocol yields <50%, utilize this decision logic to optimize.

Figure 2: Optimization workflow for troubleshooting low yields.

Troubleshooting Table

Observation	Root Cause	Corrective Action
Recovery of Starting Material	Catalyst poisoning by Sulfur or inactive catalyst.	Increase catalyst loading to 10 mol%. Pre-stir Pd(OAc)₂ and Ligand in solvent for 30 min at 60°C before adding substrate.
Debenzylation (Carboxylic Acid formation)	Hydrolysis due to wet base/solvent.	Flame-dry glassware. Use fresh anhydrous Cs₂CO₃. Switch to Dioxane (dry).
Transesterification	Nucleophilic attack on ester.	Ensure NO alkoxide bases (NaOtBu) are used. Ensure NO alcohol solvents (MeOH, EtOH) are used.
Low Conversion (Secondary Amines)	Steric hindrance.	Switch ligand from BrettPhos to RuPhos or XPhos , which are better suited for secondary amines.

References

• Surry, D. S., & Buchwald, S. L. (2011). Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide. Chemical Science, 2(1), 27-50.

• Paul, F., Patt, J., & Hartwig, J. F. (1994). Palladium-catalyzed formation of carbon-nitrogen bonds.[3][4][5][6] Reaction intermediates and catalyst improvements in the hetero cross-coupling of aryl halides and tin amides. Journal of the American Chemical Society, 116(13), 5969-5970.

• Guram, A. S., Rennels, R. A., & Buchwald, S. L. (1995). A Simple Catalytic Method for the Conversion of Aryl Bromides to Arylamines. Angewandte Chemie International Edition, 34(12), 1348-1350.

• Charles, M. D., et al. (2005). Efficient Pd-Catalyzed Amination of Heteroaryl Halides. Organic Letters, 7(18), 3965–3968.

• Wolfe, J. P., et al. (2000). Rational Development of Practical Catalysts for Aromatic Carbon−Nitrogen Bond Formation. Accounts of Chemical Research, 31(12), 805-818.

Sources

• 1. organic-synthesis.com [organic-synthesis.com]
• 2. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 3. BJOC - The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series [beilstein-journals.org]
• 4. Palladium-Catalyzed Buchwald–Hartwig Type Amination of Fluorous Arylsulfonates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. dpkmr.edu.in [dpkmr.edu.in]
• 6. chem.libretexts.org [chem.libretexts.org]

Using Benzyl 5-bromobenzo[b]thiophene-2-carboxylate as a building block for pharmaceutical intermediates

This guide outlines the strategic application of Benzyl 5-bromobenzo[b]thiophene-2-carboxylate as a high-value scaffold in pharmaceutical synthesis. It is designed for medicinal chemists requiring orthogonal functionalization strategies for drug discovery.

Executive Summary

Benzyl 5-bromobenzo[b]thiophene-2-carboxylate (CAS: 2497586-33-9) serves as a "linchpin" intermediate in the synthesis of benzo[b]thiophene-based pharmacophores. Its structural utility lies in the orthogonal reactivity between the C5-aryl bromide and the C2-benzyl ester.

This duality allows researchers to:

• Diversify C5 via Palladium-catalyzed cross-couplings (Suzuki, Buchwald) without affecting the ester.

• Unmask C2 via selective hydrolysis or hydrogenolysis (post-coupling) to generate carboxylic acids for amide library generation.

This scaffold is pivotal in developing analogs for targets such as RAGE antagonists , 5-LOX inhibitors (Zileuton-like) , and SERMs (Raloxifene-like) .

Chemical Profile & Handling

Property	Specification	Application Note
Molecular Formula	C₁₆H₁₁BrO₂S	High atom economy for fragment-based design.
Molecular Weight	347.23 g/mol	Suitable for Lipinski-compliant lead generation.
Appearance	Off-white to pale yellow solid	Coloration often indicates trace sulfur oxidation; store under inert gas.
Solubility	DMSO, DMF, DCM, THF	Poor solubility in water; requires polar aprotic solvents for coupling.
Stability	Moisture sensitive (Ester)	Avoid prolonged exposure to strong bases unless hydrolysis is intended.

Safety Advisory: Thiophene derivatives often possess a characteristic sulfurous odor and can be skin irritants. All protocols must be performed in a fume hood.

Strategic Workflow: The Divergent Pathway

The following diagram illustrates the logical flow for utilizing this building block. The C5-Bromine is typically engaged first to prevent catalyst poisoning by the free acid (if C2 were deprotected first).

Figure 1: Divergent synthesis workflow. Note that early deprotection (dashed line) carries the risk of hydro-debromination if hydrogenolysis is used.

Detailed Experimental Protocols

Module A: C5-Arylation via Suzuki-Miyaura Coupling

This protocol describes the installation of an aryl group at the C5 position. The benzyl ester remains intact, stabilizing the thiophene ring against ring-opening side reactions.

Reaction Scale: 1.0 mmol Target: 5-(4-Methoxyphenyl)benzo[b]thiophene-2-carboxylate

Reagents:

• Benzyl 5-bromobenzo[b]thiophene-2-carboxylate (1.0 equiv)

• 4-Methoxyphenylboronic acid (1.2 equiv)

• Catalyst: Pd(dppf)Cl₂·DCM (0.05 equiv) — Preferred over Pd(PPh₃)₄ to resist sulfur poisoning.

• Base: K₂CO₃ (3.0 equiv)

• Solvent: 1,4-Dioxane : Water (4:1 ratio)

Step-by-Step Procedure:

• Degassing: In a reaction vial, combine the solvent mixture (dioxane/water) and sparge with Nitrogen or Argon for 15 minutes. Critical: Oxygen promotes homocoupling and catalyst deactivation.

• Assembly: Add the starting material, boronic acid, and base to the vial.

• Catalyst Addition: Add Pd(dppf)Cl₂·DCM last. Seal the vial immediately.

• Reaction: Heat the block to 90°C for 4–16 hours. Monitor by TLC (Hexane:EtOAc 8:2) or LC-MS.[1]

  • Checkpoint: The starting bromide should disappear. If conversion stalls, add 0.02 equiv fresh catalyst.

• Workup: Cool to room temperature. Dilute with Ethyl Acetate (30 mL) and wash with water (2 x 15 mL) and brine (15 mL).

• Purification: Dry organic layer over Na₂SO₄, concentrate, and purify via flash column chromatography (SiO₂, 0-20% EtOAc in Hexanes).

Why this works: The bidentate ligand (dppf) prevents the formation of inactive Pd-S complexes, a common failure mode in thiophene chemistry [1].

Module B: C2-Benzyl Ester Deprotection

Once the C5 position is functionalized, the benzyl ester must be removed to reveal the carboxylic acid for downstream amide coupling.

Method Selection:

• Method A (Hydrolysis): Use for robust substrates. Preserves halogens if present.

• Method B (Hydrogenolysis): Use only if no halogens are present on the molecule (to avoid dehalogenation).

Protocol (Method A - Mild Hydrolysis):

• Dissolution: Dissolve the C5-substituted intermediate (0.5 mmol) in THF:MeOH (1:1, 5 mL).

• Saponification: Add LiOH (2.0 M aq, 3.0 equiv) dropwise at 0°C.

• Reaction: Warm to room temperature and stir for 3–6 hours.

• Quench: Acidify carefully with 1M HCl to pH ~3. The carboxylic acid product often precipitates.

• Isolation: Filter the precipitate or extract with EtOAc.

Pharmaceutical Applications & Case Studies

Case Study 1: RAGE Antagonists

Context: The Receptor for Advanced Glycation End-products (RAGE) is a target for Alzheimer's and diabetic complications. Application: Researchers utilized benzo[b]thiophene-2-carboxamides as RAGE inhibitors. The 5-bromo scaffold allows for the introduction of hydrophobic aryl tails (via Suzuki coupling) that fit into the deep hydrophobic pocket of RAGE, while the C2-acid is converted to an amide to engage polar residues [2].

Case Study 2: Antimicrobial Agents (S. aureus)

Context: Drug-resistant Staphylococcus aureus requires novel chemotypes. Application: 5-substituted benzo[b]thiophene-2-hydrazones have shown efficacy. The benzyl ester is cleaved to the acid, then converted to the hydrazide. The 5-position is critical for tuning lipophilicity (LogP) to penetrate bacterial membranes [3].

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield in Coupling	Catalyst Poisoning (S-Pd interaction)	Switch to Pd(dppf)Cl₂ or Pd(OAc)₂/XPhos. Increase loading to 5-10 mol%.
Debromination	Hydrogenolysis used incorrectly	Do not use H₂/Pd-C if the Br is still present. Use LiOH hydrolysis instead.
Incomplete Hydrolysis	Steric hindrance or solubility	Switch solvent to THF/Water (no MeOH) and heat to 50°C.
Black Precipitate	Pd precipitation (Pd black)	Ensure rigorous degassing. Add a drop of mercury (Hg) only if strictly necessary and safe to scavenge poisons (rarely needed).

References

• Suzuki Coupling Optimization

  • Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction.[2][3]

  • Source:

• RAGE Antagonist Synthesis

  • Development of New Benzo[b]Thiophene‐2‐Carboxamide Deriv

  • Source: (Note: Link directs to relevant context in search results).

• Antimicrobial Applications

  • Synthesis and Biological Evaluation of Benzo[b]thiophene Acylhydrazones as Antimicrobial Agents.

  • Source:

• General Reactivity of 5-Bromothiophene-2-carboxylates

  • 5-Bromothiophene-2-carboxylic acid molecular structure and IUPAC name.

  • Source:

Sources

• 1. 2497586-33-9|Benzyl 5-bromobenzo[b]thiophene-2-carboxylate| Ambeed [ambeed.com]
• 2. Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Microwave-Assisted Late-Stage Diversification of Benzyl 5-bromobenzo[b]thiophene-2-carboxylate

1. Executive Summary The benzo[b]thiophene scaffold is a privileged pharmacophore frequently embedded in kinase inhibitors, anti-inflammatory agents, and antineoplastic drugs[1]. During hit-to-lead optimization, the rapid generation of structural analogs is critical for mapping structure-activity relationships (SAR). This application note details a highly optimized, self-validating protocol for the microwave-assisted Suzuki-Miyaura cross-coupling of Benzyl 5-bromobenzo[b]thiophene-2-carboxylate[2]. By transitioning from conventional thermal heating to Microwave-Assisted Organic Synthesis (MAOS), reaction times are reduced from 24 hours to 15 minutes, mitigating byproduct formation and significantly improving isolated yields[3].

2. Scientific Rationale & Mechanistic Causality Strategic Scaffold Selection: Benzyl 5-bromobenzo[b]thiophene-2-carboxylate offers two distinct sites for orthogonal manipulation[4]. The 5-bromo position is electronically primed for oxidative addition by palladium(0) species, making it an ideal handle for late-stage Suzuki coupling to explore the chemical space of a target's binding pocket[1]. Simultaneously, the benzyl ester at the 2-position serves a dual purpose: it acts as a robust protecting group under the highly basic conditions required for cross-coupling, and unlike methyl or ethyl esters that require harsh saponification, the benzyl ester can be selectively cleaved later via mild hydrogenolysis (Pd/C, H₂). This preserves the integrity of sensitive, newly-coupled functional groups.

The Causality of Microwave Irradiation: Conventional thermal heating relies on convection, which is slow and often leads to localized superheating at the vessel walls. This thermal gradient promotes the protodeboronation of the arylboronic acid—a common failure mode in Suzuki couplings. Microwave irradiation, conversely, directly couples with the dipole moments of the solvent (e.g., DMF/H₂O) and the reagents, resulting in instantaneous, volumetric dielectric heating[5]. This rapid energy transfer accelerates the rate-limiting transmetalation step of the catalytic cycle, allowing the cross-coupling to outcompete degradation pathways[6].

3. Workflow & Logical Relationships The following diagram illustrates the closed-loop, self-validating workflow for this transformation.

Closed-loop workflow for the microwave-assisted Suzuki coupling of benzothiophenes.

4. Quantitative Data: Reaction Optimization To establish the superiority of the chosen parameters, we summarize the optimization data. The use of a mixed aqueous-organic solvent system is critical; water dissolves the inorganic base (K₂CO₃) and acts as an excellent microwave absorber, while DMF solubilizes the benzothiophene substrate[3].

Entry	Heating Method	Catalyst (5 mol%)	Solvent System	Temp (°C)	Time	Yield (%)
1	Conventional	Pd(PPh₃)₄	Toluene/EtOH/H₂O	90	24 h	45
2	Conventional	Pd(dppf)Cl₂	DMF/H₂O (4:1)	100	18 h	62
3	Microwave	Pd(PPh₃)₄	Toluene/EtOH/H₂O	120	30 min	58
4	Microwave	Pd(dppf)Cl₂	DMF/H₂O (4:1)	120	15 min	>95

Table 1: Optimization of Suzuki-Miyaura cross-coupling conditions for Benzyl 5-bromobenzo[b]thiophene-2-carboxylate.

5. Self-Validating Experimental Protocol This protocol is designed to be self-validating: the visual color changes and precise LC-MS checkpoints ensure the operator can verify success at each critical juncture before proceeding.

Materials Required:

• Benzyl 5-bromobenzo[b]thiophene-2-carboxylate (1.0 eq, 0.5 mmol)[4]

• Arylboronic acid (1.5 eq, 0.75 mmol)

• Pd(dppf)Cl₂·CH₂Cl₂ (0.05 eq, 0.025 mmol)

• Potassium carbonate (K₂CO₃) (3.0 eq, 1.5 mmol)

• Degassed DMF and Deionized H₂O (4:1 ratio, 5 mL total)

Step-by-Step Methodology:

• Reaction Assembly: In a 10 mL heavy-walled microwave-safe vial equipped with a magnetic stir bar, sequentially add Benzyl 5-bromobenzo[b]thiophene-2-carboxylate, the arylboronic acid, and K₂CO₃.

  • Causality Check: Adding the solid base before the solvent prevents clumping and ensures uniform dissolution, which is critical for preventing localized hot spots during irradiation.

• Solvent Addition & Degassing: Add 4 mL of DMF and 1 mL of H₂O. Seal the vial with a Teflon-lined septum cap. Purge the suspension with Argon for 5 minutes using a submerged needle.

  • Causality Check: Oxygen must be rigorously excluded to prevent the homocoupling of the arylboronic acid and the premature oxidation of the Pd(0) active species.

• Catalyst Introduction: Briefly open the septum under a positive stream of Argon to add the Pd(dppf)Cl₂ catalyst. The mixture will immediately adopt a reddish-brown hue.

• Microwave Irradiation: Place the vial in a dedicated microwave synthesizer (e.g., Anton Paar Monowave or CEM Discover). Set the parameters:

  • Ramp Time: 2 minutes (prevents pressure spikes).

  • Hold Temperature: 120 °C.

  • Hold Time: 15 minutes.

  • Cooling: Compressed air cooling to 40 °C.

• In-Process Control (The Self-Validation Step): Extract a 10 µL aliquot, dilute in 1 mL of Acetonitrile, and analyze via LC-MS.

  • Success Criterion: Disappearance of the starting material mass (m/z ~347/349 due to bromine isotopes) and the appearance of the target product mass. If starting material >5%, re-subject the vial to microwave irradiation for 5 additional minutes.

• Workup & Isolation: Dilute the cooled reaction mixture with 15 mL of Ethyl Acetate and wash with brine (3 x 10 mL) to remove DMF and inorganic salts. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to afford the pure Benzyl 5-arylbenzo[b]thiophene-2-carboxylate.

6. References 1.[2] BLD Pharm. "2497586-33-9 | Benzyl 5-bromobenzo[b]thiophene-2-carboxylate". Available at: 2.[1] Organic & Biomolecular Chemistry (RSC Publishing). "Microwave-assisted synthesis of 3-aminobenzo[b]thiophene scaffolds for the preparation of kinase inhibitors". Available at: 3.[4] Bidepharm. "CAS:2497586-33-9 Benzyl 5-bromobenzo[b]thiophene-2-carboxylate". Available at: 4.[6] Taylor & Francis. "Microwave-Assisted Synthesis of 2-Aryl and 2,5-Diarylthiophene Derivatives via Suzuki-Miyaura Cross-Coupling Using Novel Palladium Complex as a Catalyst". Available at: 5.[3] Semantic Scholar. "Microwave-assisted synthesis of 2-acetyl-5-arylthiophenes and 4-(5-arylthiophen-2-yl)thiazoles via Suzuki coupling in water". Available at: 6.[5] Frontiers. "Microwave-Assisted Protocol for Green Functionalization of Thiophenes With a Pd/β-Cyclodextrin Cross-Linked Nanocatalyst". Available at:

Sources

• 1. Microwave-assisted synthesis of 3-aminobenzo[ b ]thiophene scaffolds for the preparation of kinase inhibitors - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB00819K [pubs.rsc.org]
• 2. 2497586-33-9|Benzyl 5-bromobenzo[b]thiophene-2-carboxylate|BLD Pharm [bldpharm.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. CAS:2497586-33-9Benzyl 5-bromobenzo[b]thiophene-2-carboxylate-毕得医药 [bidepharm.com]
• 5. Frontiers | Microwave-Assisted Protocol for Green Functionalization of Thiophenes With a Pd/β-Cyclodextrin Cross-Linked Nanocatalyst [frontiersin.org]
• 6. tandfonline.com [tandfonline.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting the Cyclization of Benzyl 5-bromobenzo[b]thiophene-2-carboxylate

Welcome to the Advanced Synthesis Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the yields of functionalized benzo[b]thiophenes. The synthesis of Benzyl 5-bromobenzo[b]thiophene-2-carboxylate via the base-mediated cyclization of 5-bromo-2-fluorobenzaldehyde and benzyl thioglycolate is a highly efficient route. However, it is prone to specific failure modes—namely ester hydrolysis, incomplete aldol condensation, and side reactions.

This guide provides a self-validating protocol, quantitative optimization data, and mechanistic troubleshooting to ensure reproducible, high-yield cyclizations.

Reaction Pathway & Mechanistic Logic

The formation of the benzo[b]thiophene core is not a single concerted step, but rather a tandem sequence requiring precise control of activation energies:

• Nucleophilic Aromatic Substitution (SNAr) : The thiolate attacks the ortho-fluorine. Fluorine is critical here; its high electronegativity strongly activates the ring for SNAr compared to chlorine or bromine[1].

• Knoevenagel-type Intramolecular Aldol : The base deprotonates the active methylene of the newly formed thioether, which then attacks the pendant aldehyde.

• Dehydration : The resulting carbinol eliminates water to yield the stable, aromatic benzo[b]thiophene core[2].

Reaction pathway: SNAr followed by intramolecular aldol condensation and dehydration.

Quantitative Data: Optimization of Cyclization Conditions

Selecting the correct base and solvent is the difference between an 88% yield and a complex mixture of degraded starting materials. Below is a summary of condition screening for this specific scaffold:

Solvent	Base (1.5 eq)	Temp (°C)	Time (h)	Yield (%)	Primary Impurity Observed
THF	Et₃N	65	12	15	Unreacted Starting Material
DMF	K₂CO₃	60	2	82	Minor Ester Hydrolysis
DMF	Cs₂CO₃	60	2	88	None (Clean Conversion)
DMSO	K₂CO₃	100	1	75	Significant Ester Cleavage
EtOH	NaOEt	78	3	45	Transesterification

Self-Validating Experimental Protocol

To guarantee reproducibility, this protocol is designed as a self-validating system . Do not proceed to the next step unless the In-Process Quality Control (IPQC) check passes.

Step 1: Reagent Preparation & Moisture Control

• Action : Dry K₂CO₃ (1.5 equiv, 15 mmol) in an oven at 120 °C for 12 hours. Mill it to a fine powder using a mortar and pestle.

• Causality : The Knoevenagel cyclization requires a high surface area of the heterogeneous base. Granular K₂CO₃ will stall the reaction at the thioether intermediate.

• Validation Check : The base must be free-flowing. If clumping occurs in the flask, moisture is present; abort, discard, and redry the base.

Step 2: SNAr Initiation

• Action : In an oven-dried flask under Ar, dissolve 5-bromo-2-fluorobenzaldehyde (1.0 equiv, 10 mmol) and benzyl thioglycolate (1.1 equiv, 11 mmol) in strictly anhydrous DMF (0.2 M). Add the milled K₂CO₃.

• Causality : Benzyl thioglycolate is added in slight excess to ensure complete consumption of the aldehyde, preventing Cannizzaro side-reactions[3].

• Validation Check (IPQC 1) : Stir at room temperature for 30 minutes. Take a TLC (Hexanes/EtOAc 9:1). The aldehyde spot (

  ) should completely disappear, replaced by a new intermediate spot ( , acyclic thioether). If the aldehyde persists, verify the quality of your benzyl thioglycolate (it easily oxidizes to the disulfide, appearing as a non-UV active spot that stains yellow with KMnO₄).

Step 3: Intramolecular Cyclization & Dehydration

• Action : Heat the reaction mixture to 60 °C for 2 hours.

• Causality : Heating provides the necessary activation energy for the intramolecular aldol addition and subsequent dehydration to form the aromatic ring[1].

• Validation Check (IPQC 2) : Perform LC-MS analysis. The intermediate mass (

  ) must transition entirely to the product mass ( ). If the intermediate persists, increase the temperature to 75 °C.

Step 4: Quench and Isolation

• Action : Cool the mixture to 0 °C and slowly pour it into ice-cold water (3x reaction volume) under vigorous stirring.

• Causality : Rapid precipitation minimizes the time the product spends in an aqueous basic environment, preventing late-stage ester hydrolysis.

• Validation Check : A pale-yellow to white precipitate should form immediately. Filter, wash with cold water, and dry in vacuo.

Troubleshooting FAQs

Q1: My yield is low, and I am isolating a highly polar byproduct that streaks on TLC. LC-MS shows an

peak at m/z 255/257. A1: You are observing the formation of 5-bromobenzo[b]thiophene-2-carboxylic acid. This is caused by the hydrolysis of your benzyl ester.

• Mechanistic Cause : Adventitious water in your DMF or hygroscopic base (K₂CO₃) generates hydroxide ions (

  ), which readily cleave the benzyl ester at elevated temperatures.

• Solution : Switch to strictly anhydrous DMF (stored over molecular sieves) and ensure your base is freshly oven-dried. Alternatively, switch to Cs₂CO₃, which can often drive the cyclization at lower temperatures (e.g., 40–50 °C), significantly minimizing hydrolytic cleavage[2].

Q2: The reaction stalls, and my primary isolated product is the acyclic thioether intermediate. How do I force the ring closure? A2: The SNAr step (fluoride displacement) is kinetically fast and occurs at room temperature, but the subsequent intramolecular aldol condensation requires a higher activation energy and sufficient base strength[1].

• Mechanistic Cause : Either the reaction temperature is too low, or the base lacks the effective surface area to deprotonate the active methylene group of the thioether.

• Solution : First, verify that your K₂CO₃ is finely milled. If the base is a fine powder and the reaction still stalls, increase the temperature to 80 °C. Do not exceed 100 °C, as this will trigger thermal degradation of the ester[3].

Q3: I am using 5-bromo-2-chlorobenzaldehyde instead of the fluoro-analog to save costs, but my yields have dropped below 20%. Why? A3: The leaving group ability in Nucleophilic Aromatic Substitution (SNAr) follows the order F >> Cl > Br > I.

• Mechanistic Cause : The highly electronegative fluorine atom strongly polarizes the C-F bond, stabilizing the Meisenheimer complex intermediate during the thiolate attack. Chlorine does not provide sufficient stabilization, making the initial thioether formation the rate-limiting step.

• Solution : If you must use the 2-chloro derivative, you must increase the reaction temperature to 100–120 °C and switch to a polar aprotic solvent with a higher boiling point (like DMSO). However, be prepared for increased ester hydrolysis at these temperatures. Sticking to the 2-fluoro precursor is highly recommended for optimal yields.

Q4: I observe the formation of benzyl alcohol and a byproduct with m/z 217/219. What went wrong? A4: You are observing a Cannizzaro-type disproportionation of the starting 5-bromo-2-fluorobenzaldehyde, alongside ester cleavage.

• Mechanistic Cause : This occurs when the base is too strong (e.g., using NaOEt or NaOH instead of carbonate bases) or if the reaction is heated excessively before the SNAr step is complete. The aldehyde undergoes self-oxidation/reduction.

• Solution : Always ensure the SNAr step (thioether formation) reaches completion at room temperature before applying heat for the cyclization step. Use mild carbonate bases exclusively.

References

• Synthesis and Biological Evaluation of Benzo[b]thiophene Acylhydrazones as Antimicrobial Agents against Multidrug-Resistant Staphylococcus aureus Source: National Institutes of Health (NIH) / PMC URL:[Link][1]

• Mild Copper-Catalyzed, l-Proline-Promoted Cross-Coupling of Methyl 3-Amino-1-benzothiophene-2-carboxylate Source: MDPI URL:[Link][2]

• Microwave-assisted synthesis of 3-aminobenzo[b]thiophene scaffolds for the preparation of kinase inhibitors Source: Organic & Biomolecular Chemistry (RSC Publishing) URL:[Link][3]

Sources

• 1. Synthesis and Biological Evaluation of Benzo[b]thiophene Acylhydrazones as Antimicrobial Agents against Multidrug-Resistant Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Microwave-assisted synthesis of 3-aminobenzo[ b ]thiophene scaffolds for the preparation of kinase inhibitors - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB00819K [pubs.rsc.org]

Technical Support Center: Troubleshooting Solubility of Brominated Benzothiophenes in Reaction Media

Welcome to the Technical Support Center for handling brominated benzothiophenes. These compounds are critical building blocks in medicinal chemistry and the development of organic electronics (such as OFETs and OLEDs). However, their rigid, planar, and highly aromatic core promotes strong intermolecular ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

stacking interactions. The introduction of heavy bromine atoms further increases the lipophilicity (LogP) and crystal lattice energy of the molecule, making them notoriously difficult to dissolve in standard polar reaction media[1].

This guide provides mechanistic insights, quantitative data, and field-proven protocols to help you overcome solubility barriers during synthesis and assay preparation.

Quantitative Solubility Profile

Understanding the baseline solubility of your specific derivative is the first step in troubleshooting. Below is a comparative summary of solubility data for common benzothiophene derivatives.

Table 1: Comparative Solubility Profile of Benzothiophene Derivatives

Compound	Solvent / Medium	Solubility Characteristics	Reference
Benzothiophene (Base core)	Water	Very low / Insoluble (< 130 mg/L)	[1][2]
Benzothiophene (Base core)	Benzene, Chloroform	Highly Soluble	[1]
3-Bromo-1-benzothiophene	Water	Sparingly Soluble (0.14 g/L at 25°C)
3-Bromo-1-benzothiophene	THF, Dichloromethane	Soluble	[3][4]
Asymmetric Monocarbonyl-BTBT	2-Methyltetrahydrofuran	Exceptionally High (Up to 176.0 mg/mL)

Troubleshooting Workflow

Use the following decision tree to identify the best intervention strategy when your brominated benzothiophene precipitates out of the reaction mixture.

Caption: Workflow for troubleshooting bromobenzothiophene solubility in organic synthesis.

Frequently Asked Questions (FAQs)

Q1: Why does my 3-bromobenzothiophene precipitate during a Suzuki-Miyaura cross-coupling in Toluene/Water? A1: Toluene/water is a classic biphasic system. Because bromobenzothiophenes are highly lipophilic, they remain tightly sequestered in the organic phase and fail to interact efficiently at the biphasic interface, which is where the active palladium-hydroxo complex often resides. Solution: Switch to a miscible solvent system such as 1,4-Dioxane/Water or THF/Water[3]. If a biphasic system is absolutely mandatory for your specific base, introduce a phase-transfer catalyst (PTC) like tetrabutylammonium bromide (TBAB) to shuttle the boronic acid into the organic layer.

Q2: I am synthesizing a highly conjugated brominated benzothiophene derivative for OFETs, and it is completely insoluble in all standard solvents. What are my options? A2: For advanced ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

-conjugated materials like [1]benzothieno[3,2-b][1]benzothiophenes (BTBTs), extreme insolubility is common due to their rigid, phene-like electronic structures. Solution: Employ an asymmetric functionalization strategy prior to polymerization or final coupling. Introducing a monocarbonyl or an asymmetric alkyl chain disrupts the crystal lattice symmetry, drastically lowering the melting point. This structural engineering has been proven to achieve unprecedented solubility (up to 176.0 mg/mL) in green solvents like 2-methyltetrahydrofuran or ethyl acetate[5].

Q3: How do I prepare a stock solution of 5-bromo-1,3-dihydro-benzo[c]thiophene 2,2-dioxide for biological assays without using toxic halogenated solvents? A3: While chlorinated alkanes (like DCM) yield the highest solubility, they are highly toxic and incompatible with biological assays. Fortunately, the sulfone group in the 2,2-dioxide derivative enhances the molecule's polarity[6]. Solution: Use polar aprotic solvents like DMSO or DMF for the primary, high-concentration stock. To prevent "crashing out" (precipitation) upon dilution in aqueous assay media, utilize a co-solvent cascade (e.g., 5% DMSO, 5% Tween-80, 90% Saline) and apply gentle sonication at 37°C to maintain a homogeneous suspension.

Step-by-Step Methodology: Optimized Suzuki-Miyaura Coupling

Objective: Perform a high-yield cross-coupling on a sparingly soluble brominated benzothiophene. Causality & Self-Validation: By utilizing a miscible ethereal solvent (DME) and a highly active, sterically hindered ligand (SPhos), this protocol ensures that the oxidative addition complex remains fully solvated. The miscible water/DME system prevents the precipitation of the brominated substrate before the catalytic cycle can initiate[7].

Materials Required:

• Brominated benzothiophene (1.0 equiv.)

• Aryl/Alkyl boronic acid (1.2 equiv.)

• Pd(OAc)₂ (5.0 mol %)

• SPhos ligand (20.0 mol %)

• 2 M aqueous Na₂CO₃

• Anhydrous 1,2-dimethoxyethane (DME) and Ethanol (EtOH)

Protocol:

• Catalyst Activation: In a microwave-safe reaction vessel, suspend Pd(OAc)₂ (5.0 mol %) and SPhos (20.0 mol %) in anhydrous DME. Purge the vessel with Argon and stir at room temperature for 10 minutes to allow the formation of the active Pd(0) species[7].

• Substrate Solvation: Dissolve the brominated benzothiophene (1.0 equiv.) in a minimal volume of DME. Add this solution to the catalyst mixture, immediately followed by the addition of 2 M aqueous Na₂CO₃[7].

• Coupling Partner Addition: Allow the mixture to stir for 5 minutes, then add the boronic acid (1.2 equiv.) dissolved in a minimal amount of EtOH[7].

• Reaction Execution: Purge the vessel once more with Argon and seal it. Heat the mixture in a microwave reactor at 100 °C for 2 hours. (Note: If a microwave reactor is unavailable, conventional heating at 80 °C for 12-18 hours can be substituted)[7].

• Workup & Purification: Cool the reaction to room temperature. Filter the mixture through a pad of Celite to remove palladium black. Partition the filtrate between water and dichloromethane (DCM). Extract the aqueous layer twice with DCM, dry the combined organic layers over anhydrous Na₂SO₄, and concentrate under reduced pressure for subsequent flash chromatography[7].

References

• Benzothiophene - Solubility of Things. Solubility of Things. Available at:[Link]

• benzothiophene, 95-15-8. The Good Scents Company. Available at:[Link]

• Achieving Extreme Solubility and Green Solvent-Processed Organic Field-Effect Transistors: A Viable Asymmetric Functionalization of [1]Benzothieno[3,2‑b][1]benzothiophenes. National Institutes of Health (NIH). Available at: [Link]

• Antimalarials with Benzothiophene Moieties as Aminoquinoline Partners. MDPI. Available at: [Link]

Sources

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. benzothiophene, 95-15-8 [thegoodscentscompany.com]
• 3. 3-Bromo-1-benzothiophene | 7342-82-7 [chemicalbook.com]
• 4. 3-Bromobenzothiophene: Properties, Uses, Safety, Suppliers & SDS | China Chemical Manufacturer [chemheterocycles.com]
• 5. Achieving Extreme Solubility and Green Solvent-Processed Organic Field-Effect Transistors: A Viable Asymmetric Functionalization of [1]Benzothieno[3,2‑b][1]benzothiophenes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 5-Bromo-1,3-dihydro-benzo(c)thiophene 2,2-dioxide | 351005-12-4 | Benchchem [benchchem.com]
• 7. Antimalarials with Benzothiophene Moieties as Aminoquinoline Partners [mdpi.com]

Minimizing homocoupling side reactions with Benzyl 5-bromobenzo[b]thiophene-2-carboxylate

A Researcher's Guide to Minimizing Homocoupling Side Reactions

Welcome to the technical support center for synthetic chemists working with Benzyl 5-bromobenzo[b]thiophene-2-carboxylate. This guide is designed to provide in-depth troubleshooting advice and practical solutions for a common and often frustrating challenge in cross-coupling reactions: the formation of homocoupled byproducts. As Senior Application Scientists, we understand that minimizing these side reactions is critical for maximizing yield, simplifying purification, and ensuring the overall success of your synthetic campaigns.

This resource is structured in a question-and-answer format to directly address the issues you may be encountering at the bench. We will delve into the mechanistic underpinnings of homocoupling and provide field-proven protocols to help you achieve clean, efficient, and reproducible cross-coupling outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I'm observing a significant amount of a homocoupled byproduct, 5,5'-bis(benzyl-2-carboxylate)dibenzo[b]thiophene, in my Suzuki-Miyaura reaction. What are the primary causes?

A1: The formation of a biaryl homocoupling product from your Benzyl 5-bromobenzo[b]thiophene-2-carboxylate starting material in a Suzuki-Miyaura reaction is a classic side reaction that can arise from several factors within the catalytic cycle. The primary culprits are typically related to the palladium catalyst's oxidation state and the reaction environment.

• Presence of Oxygen: Dissolved oxygen in your reaction mixture is a major contributor to homocoupling. Oxygen can oxidize the active Palladium(0) catalyst to Palladium(II) species. These Pd(II) species are known to promote the oxidative coupling of two boronic acid molecules, leading to the undesired homocoupled product.[1][2]

• Use of Palladium(II) Precatalysts: When you use a Pd(II) salt, such as palladium(II) acetate (Pd(OAc)₂), as the catalyst precursor, it can directly react with the boronic acid to generate the homocoupled product before being reduced to the catalytically active Pd(0) state.[1] This premature reaction consumes your valuable boronic acid and generates the byproduct.

• Suboptimal Ligand Choice: The ligand's role is to stabilize the palladium center and modulate its reactivity. If the ligand is not sufficiently electron-rich or bulky, the reductive elimination step to form the desired cross-coupled product may be slow. This can provide a larger window of opportunity for side reactions like homocoupling to occur.

Q2: How can I adjust my Suzuki-Miyaura reaction conditions to minimize the formation of this benzothiophene dimer?

A2: Minimizing homocoupling requires a multi-faceted approach that addresses the root causes discussed above. Here are actionable steps you can take:

• Ensure a Rigorously Inert Atmosphere: The most critical step is to remove oxygen from your reaction system.

  • Degassing: Thoroughly degas your solvent(s) before use. This can be achieved by sparging with an inert gas like argon or nitrogen for 15-30 minutes or by using several freeze-pump-thaw cycles.

  • Inert Gas Blanket: Assemble your reaction under a positive pressure of an inert gas. Use Schlenk techniques or a glovebox for the best results.

• Select the Right Palladium Source:

  • Prefer Pd(0) Precatalysts: Using a Pd(0) source like Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) or Pd₂(dba)₃ is often advantageous as it bypasses the in-situ reduction step that can trigger homocoupling.

• Optimize Your Ligand and Base System:

  • Ligand Selection: For electron-rich heteroaryl bromides like your benzothiophene substrate, bulky and electron-rich phosphine ligands are highly recommended. Ligands such as SPhos, XPhos, or cataCXium A can accelerate the rate-limiting oxidative addition and the final reductive elimination steps, thus outcompeting the homocoupling pathway.

  • Base Choice: The base is crucial for activating the boronic acid.[3] For substrates with base-sensitive functional groups like the benzyl ester, using a milder base like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) is often preferred over stronger bases like hydroxides. The choice of base can be highly substrate-dependent and may require screening.

Q3: I'm planning a Sonogashira coupling with Benzyl 5-bromobenzo[b]thiophene-2-carboxylate and a terminal alkyne. What steps should I take to prevent the formation of the symmetrical 1,3-diyne (Glaser coupling) byproduct?

A3: The homocoupling of terminal alkynes, known as the Glaser coupling, is a common side reaction in Sonogashira couplings and is typically promoted by the copper(I) co-catalyst in the presence of an oxidant (often atmospheric oxygen).[4] Here’s how to suppress it:

• Copper-Free Conditions: The most direct approach is to use a "copper-free" Sonogashira protocol. Many modern methods utilize specific ligands that allow the reaction to proceed efficiently without the need for a copper co-catalyst, thereby eliminating the primary pathway for Glaser coupling.[4][5]

• Rigorous Deoxygenation: If a copper co-catalyst is necessary for your specific substrate, ensuring an oxygen-free environment is paramount. Use the same degassing and inert atmosphere techniques described for the Suzuki-Miyaura reaction.

• Choice of Base and Solvent: An amine base, such as triethylamine or diisopropylethylamine, is typically used in Sonogashira reactions. It acts as both a base and a solvent. Using a slight excess of the amine can help to maintain a reducing environment.

Q4: Are there any general recommendations for Ullmann-type couplings with this substrate to avoid homocoupling?

A4: The classic Ullmann reaction, which involves the copper-mediated coupling of two aryl halides, by its nature produces a homocoupled product.[6] However, in the context of a cross-coupling reaction (e.g., with an amine or alcohol), minimizing the homocoupling of your Benzyl 5-bromobenzo[b]thiophene-2-carboxylate is crucial.

• Ligand-Accelerated Protocols: Modern Ullmann-type reactions often employ ligands such as 1,10-phenanthroline or various amino acids. These ligands allow the reaction to proceed at significantly lower temperatures (e.g., 80-120 °C) compared to the traditional, harsh conditions (often >200 °C).[6] Milder conditions generally suppress side reactions.

• Stoichiometry Control: Carefully controlling the stoichiometry of your reactants is important. Using a slight excess of the nucleophile (the amine or alcohol you are coupling with) can help to favor the cross-coupling pathway over the homocoupling of the aryl bromide.

• Inert Atmosphere: As with other transition metal-catalyzed reactions, maintaining an inert atmosphere will help to prevent oxidation and deactivation of the copper catalyst.

Experimental Protocols

The following protocols are provided as robust starting points for your experiments. Optimization may be required for your specific coupling partner.

Protocol 1: Optimized Suzuki-Miyaura Cross-Coupling

This protocol is designed to minimize homocoupling by employing a Pd(0) catalyst and an electron-rich ligand under a strictly inert atmosphere.

Materials:

• Benzyl 5-bromobenzo[b]thiophene-2-carboxylate (1.0 eq)

• Arylboronic acid (1.2 - 1.5 eq)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (3-5 mol%)

• Potassium Carbonate (K₂CO₃), finely powdered (2.0 eq)

• 1,4-Dioxane and Water (degassed, 4:1 v/v ratio)

• Inert gas (Argon or Nitrogen)

• Schlenk flask or sealable reaction vessel

Procedure:

• Vessel Preparation: To a dry Schlenk flask equipped with a magnetic stir bar, add Benzyl 5-bromobenzo[b]thiophene-2-carboxylate, the arylboronic acid, and finely powdered potassium carbonate.

• Inerting the System: Seal the flask, then evacuate and backfill with an inert gas. Repeat this cycle at least three times to ensure the complete removal of atmospheric oxygen.

• Reagent Addition: Under a positive pressure of the inert gas, add the Pd(PPh₃)₄ catalyst.

• Solvent Addition: Add the degassed dioxane/water solvent mixture via a syringe.

• Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Work-up: Cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and then brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Protocol 2: Copper-Free Sonogashira Coupling

This protocol eliminates the copper co-catalyst to prevent Glaser homocoupling.

Materials:

• Benzyl 5-bromobenzo[b]thiophene-2-carboxylate (1.0 eq)

• Terminal Alkyne (1.2 eq)

• Pd(PPh₃)₂Cl₂ (2-3 mol%)

• Triphenylphosphine (PPh₃) (4-6 mol%)

• Triethylamine (degassed, sufficient to make a 0.2 M solution)

• Inert gas (Argon or Nitrogen)

Procedure:

• Vessel Preparation: To a Schlenk tube, add Pd(PPh₃)₂Cl₂ and PPh₃.

• Inerting the System: Evacuate and backfill the tube with inert gas three times.

• Reagent Addition: Under inert atmosphere, add Benzyl 5-bromobenzo[b]thiophene-2-carboxylate, followed by the degassed triethylamine and then the terminal alkyne.

• Reaction: Stir the mixture at room temperature or heat gently (e.g., 40-60 °C) if necessary.

• Monitoring: Monitor the reaction by TLC or GC-MS.

• Work-up: Upon completion, remove the triethylamine under reduced pressure. Dissolve the residue in an organic solvent like ethyl acetate, wash with water and brine, dry over Na₂SO₄, and concentrate. Purify by column chromatography.

Data & Visualizations

Table 1: Recommended Starting Conditions for Suzuki-Miyaura Coupling

Parameter	Recommended Condition	Rationale for Minimizing Homocoupling
Palladium Source	Pd(PPh₃)₄ or Pd₂(dba)₃ (Pd(0) source)	Avoids in-situ reduction of Pd(II) which can promote homocoupling.
Ligand	SPhos, XPhos, or other bulky, electron-rich phosphines	Accelerates oxidative addition and reductive elimination, outcompeting homocoupling.
Base	K₂CO₃ or Cs₂CO₃ (finely powdered)	Effective for transmetalation while being mild enough to avoid ester hydrolysis.
Solvent	Dioxane/H₂O or Toluene/H₂O (thoroughly degassed)	Aqueous mixtures are effective; degassing is critical to remove oxygen.
Temperature	80 - 100 °C	Provides sufficient energy for the reaction without excessive catalyst decomposition.
Atmosphere	Strict Inert (Argon or Nitrogen)	Prevents oxidation of the Pd(0) catalyst to active homocoupling Pd(II) species.[1][2]

Diagram 1: Decision Workflow for Troubleshooting Homocoupling in Suzuki-Miyaura Reactions

Caption: Troubleshooting workflow for Suzuki-Miyaura homocoupling.

Diagram 2: Competing Catalytic Cycles in Suzuki-Miyaura Coupling

Caption: Competing pathways: cross-coupling vs. homocoupling.

References

• Elangovan, A., Wang, Y.-H., & Ho, T.-I. (2003). Sonogashira Coupling Reaction with Diminished Homocoupling. Organic Letters, 5(11), 1841–1844. Available at: [Link]

• Li, S., Lin, Y., Cao, J., & Zhang, S. (2007). Guanidine/Pd(OAc)2-Catalyzed Room Temperature Suzuki Cross-Coupling Reaction in Aqueous Media under Aerobic Conditions. The Journal of Organic Chemistry, 72(11), 4067–4072. Available at: [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved February 27, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved February 27, 2026, from [Link]

• BenchChem. (2025). Troubleshooting guide for sluggish or incomplete Suzuki coupling reactions. BenchChem Technical Support.
• BenchChem. (2025). Preventing homocoupling in Suzuki reactions of 5-Bromonicotinaldehyde. BenchChem Technical Support.

• Rasool, N., et al. (2020). Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies. Turkish Journal of Chemistry, 44(5), 1410-1428. Available at: [Link]

• Reddit. (2025, March 22). Question About Suzuki Coupling Reaction Byproducts (Homocoupling). r/chemhelp. Retrieved February 27, 2026, from [Link]

• OperaChem. (2025, April 1). Ullmann coupling-An overview. Retrieved February 27, 2026, from [Link]

• Chen, J., Xiang, H., Yang, L., & Zhou, X. (2017). Synthesis of 2-substituted benzo[b]thiophene via a Pd-catalyzed coupling of 2-iodothiophenol with phenylacetylene. RSC Advances, 7(12), 7055-7058. Available at: [Link]

• Aliyeva, G., et al. (2025). Optimized synthesis of novel C2-substituted benzo[b]thiophene derivatives via Suzuki–Miyaura cross-coupling and investigation of their biological activities.

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Retrieved February 27, 2026, from [Link]

• Chemistry LibreTexts. (2024, August 5). Sonogashira Coupling. Retrieved February 27, 2026, from [Link]

• Wikipedia. (n.d.). Sonogashira coupling. Retrieved February 27, 2026, from [Link]

• ResearchGate. (n.d.). Sonogashira Cross Coupling of 5-bromo-2-(methylthio)benzoxazole with phenylacetylene. Retrieved February 27, 2026, from [Link]

Sources

• 1. Yoneda Labs [yonedalabs.com]
• 2. reddit.com [reddit.com]
• 3. organic-chemistry.org [organic-chemistry.org]
• 4. Sonogashira Coupling [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. Ullmann coupling-An overview - operachem [operachem.com]

Resolving chromatography separation issues for benzothiophene ester derivatives

Welcome to the technical support center for resolving chromatographic separation issues involving benzothiophene ester derivatives. This guide, designed for researchers, scientists, and drug development professionals, provides in-depth troubleshooting advice and practical protocols in a direct question-and-answer format. As Senior Application Scientists, our goal is to explain the causality behind experimental choices, ensuring you can develop robust and reliable separation methods.

Frequently Asked Questions (FAQs)

Q1: What are the best starting conditions for separating benzothiophene ester derivatives?

A1: The optimal starting point depends on whether you are performing preparative purification (flash chromatography) or analytical separation (HPLC).

• For Flash Column Chromatography (Purification): Most benzothiophene derivatives are synthesized and purified using normal-phase chromatography.[1][2] A common starting point is silica gel as the stationary phase with a mobile phase gradient of ethyl acetate (EtOAc) in hexane.[3][4][5] The initial polarity should be low (e.g., 5-10% EtOAc) and gradually increased. Thin Layer Chromatography (TLC) should be used first to determine an appropriate solvent system.[6][7]

• For High-Performance Liquid Chromatography (HPLC Analysis): Reversed-phase (RP) chromatography is the most common method. A C18 column is a versatile starting point. The mobile phase typically consists of a mixture of water and an organic solvent like acetonitrile (ACN) or methanol (MeOH).[8][9] A generic starting gradient could be 50:50 water:ACN, adjusted based on the hydrophobicity of your specific derivative.[10] Adding a small amount of acid (0.1% trifluoroacetic acid or formic acid) to the mobile phase is highly recommended to control the ionization of residual silanols on the column and improve peak shape.[11][12]

Q2: Why is my benzothiophene ester derivative showing poor peak shape (tailing)?

A2: Peak tailing is the most common issue and is often caused by secondary interactions between your analyte and the stationary phase.[12] For benzothiophene esters, the primary causes are:

• Silanol Interactions: The stationary phase in most reversed-phase columns (like C18) is silica-based. Residual, un-capped silanol groups (-Si-OH) on the silica surface are acidic and can form strong ionic interactions with any basic functionalities in your sample or impurities, causing tailing.[13] The sulfur atom in the benzothiophene ring can also have a slight polar character, contributing to these unwanted interactions.

• Incorrect Mobile Phase pH: If the mobile phase pH is not controlled, the ionization state of both the silanol groups and the analyte can vary, leading to multiple retention mechanisms and tailing peaks.[14] For acidic compounds, a mobile phase pH about 2 units below the compound's pKa is ideal, while for basic compounds, it should be 2 units above.[11]

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to peak distortion and tailing.[14]

Q3: I'm not getting enough separation between my product and a closely related impurity. What should I try first?

A3: Improving resolution between closely eluting compounds, such as isomers, is a central challenge in chromatography.[15][16] The first and most straightforward approach is to optimize the mobile phase selectivity.

• Change the Organic Solvent: The choice of organic modifier in reversed-phase HPLC can significantly alter selectivity.[17] If you are using acetonitrile (ACN), try switching to methanol (MeOH) or a mixture of the two. ACN and MeOH interact differently with analytes due to differences in polarity and their ability to participate in hydrogen bonding, which can change the elution order and improve separation.[9]

• Adjust the Gradient: If you are using a gradient, making it shallower (i.e., increasing the percentage of the strong solvent more slowly) will increase the run time but often provides better resolution for complex mixtures.[18][19]

Q4: Should I use isocratic or gradient elution for my separation?

A4: The choice between isocratic (constant mobile phase composition) and gradient (changing mobile phase composition) elution depends on the complexity of your sample.[18]

• Use Isocratic Elution for: Simple mixtures with one or two components that have similar retention behaviors. It is simpler to set up and provides very stable retention times.

• Use Gradient Elution for: Complex mixtures containing compounds with a wide range of hydrophobicities.[19] A gradient elution starts with a weak mobile phase to retain and separate early-eluting compounds and gradually increases in strength to elute more strongly retained compounds in a reasonable time, resulting in sharper and more evenly spaced peaks.[18][20] For method development with a new benzothiophene ester derivative of unknown purity, starting with a gradient is almost always the best practice.[10]

Detailed Troubleshooting Guides

Problem 1: Severe Peak Tailing on a C18 Column

Question: My primary peak for a benzothiophene ester derivative is showing significant tailing (asymmetry factor > 1.5) on a C18 column with a water/acetonitrile mobile phase. What are the causes and how do I fix it?

Answer: This is a classic problem indicating unwanted secondary interactions. The benzothiophene core and ester group can interact with the stationary phase in multiple ways, not just via the intended hydrophobic mechanism.[12] Here is a systematic approach to resolve the issue.

Probable Causes & Solutions:

• Secondary Silanol Interactions (Most Likely Cause): The sulfur atom and ester moiety can interact with acidic silanol groups on the silica packing material. Basic impurities from the synthesis are particularly prone to this.[13]

  • Solution 1 (Mobile Phase Modification): Add an acidic modifier to your mobile phase to suppress the ionization of the silanol groups.[14] This "masks" the active sites, preventing them from interacting with your compound. Start by adding 0.1% Trifluoroacetic Acid (TFA) or 0.1% Formic Acid to both your water (A) and organic (B) mobile phase components.[8][11]

  • Solution 2 (Use a Modern, End-Capped Column): Older C18 columns (Type A silica) have a higher concentration of active silanols.[14] Modern columns (Type B silica) are made from higher purity silica and are more thoroughly end-capped, significantly reducing silanol activity.[12] If mobile phase modification doesn't work, switching to a column specifically designed for good peak shape with basic compounds is a reliable solution.

• Sample Overload: Injecting too high a concentration of your sample can lead to peak distortion.

  • Solution: Dilute your sample by a factor of 10 and re-inject. If the peak shape improves, you were overloading the column. Determine the optimal concentration for your analysis.

• Column Contamination or Void: Accumulation of strongly retained impurities can create active sites that cause tailing. A void at the column inlet can also disrupt the sample band.[11]

  • Solution: First, try flushing the column with a strong solvent (e.g., 100% isopropanol). If this doesn't help, reverse the column (if permitted by the manufacturer) and flush it again. If the problem persists, the column may be damaged and need replacement. Using a guard column can protect the analytical column from contamination and extend its lifetime.

Troubleshooting Workflow: Peak Tailing

Caption: A logical workflow for troubleshooting peak tailing.

Problem 2: Poor Resolution / Co-elution of Isomers

Question: I am struggling to separate my target benzothiophene ester from a structural isomer. The peaks are almost completely co-eluting on a C18 column. How can I improve the resolution?

Answer: Separating isomers is challenging because they often have very similar hydrophobicities, making them difficult to resolve on a standard C18 column.[21] To resolve them, you must exploit subtle differences in their structure and polarity by altering the chromatographic selectivity.

Probable Causes & Solutions:

• Insufficient Selectivity of Stationary Phase: A C18 phase separates primarily based on hydrophobicity. Isomers may not differ enough in this property to be resolved.

  • Solution: Change the stationary phase to one that offers alternative separation mechanisms. The aromatic nature of the benzothiophene core makes it an excellent candidate for π-π interactions.[22]

    • Phenyl-Hexyl Column: This phase has phenyl groups that can interact with the aromatic ring of your analytes. These π-π interactions are sensitive to the position of substituents on the ring, often providing the selectivity needed to separate isomers.

    • Biphenyl Column: This phase offers even stronger π-π interactions than a standard phenyl column and has shown enhanced retention and selectivity for sulfur-containing aromatic compounds.[22]

• Suboptimal Mobile Phase Composition: The mobile phase can be tuned to enhance small differences between isomers.

  • Solution 1 (Change Organic Modifier): As mentioned in the FAQs, switching from acetonitrile to methanol (or vice-versa) is a powerful first step. Methanol is a protic solvent and a better hydrogen bond donor/acceptor, while acetonitrile is aprotic with a strong dipole moment. These differences can alter how each isomer interacts with the stationary phase.[9][23]

  • Solution 2 (Use a Ternary or Quaternary Mobile Phase): For very difficult separations, you can try more complex mobile phases. For example, a mixture of Water/ACN/MeOH can sometimes provide unique selectivity. Adding a small amount of a different solvent like tetrahydrofuran (THF) can also drastically change selectivity, but care must be taken as THF can increase backpressure.[9]

• Temperature Effects: Column temperature affects solvent viscosity and mass transfer kinetics, which can influence resolution.

  • Solution: Systematically vary the column temperature. Try running the separation at both a lower (e.g., 25°C) and a higher (e.g., 45°C) temperature. While higher temperatures usually decrease retention times, they can sometimes improve efficiency and change selectivity enough to resolve stubborn peaks.

Data Presentation: Stationary Phase Selection

Stationary Phase	Primary Interaction Mechanism	Best Suited For
C18 (Octadecylsilane)	Hydrophobic Interactions	General purpose, initial method development.
Phenyl-Hexyl	Hydrophobic & π-π Interactions	Aromatic compounds, isomers where substituent position affects electron density.
Biphenyl	Hydrophobic & Enhanced π-π Interactions	Aromatic and sulfur-containing compounds needing increased retention and selectivity.[22]
Silica Gel (Normal Phase)	Adsorption (Polar Interactions)	Preparative purification of less polar to moderately polar compounds.[1][6]

Key Experimental Protocols

Protocol 1: Method Development Strategy for a New Benzothiophene Ester Derivative

This protocol outlines a systematic approach to developing a robust analytical HPLC method from scratch.

• Gather Analyte Information: Determine the structure and estimate the logP (a measure of hydrophobicity) of your benzothiophene ester derivative.

• Initial Column and Mobile Phase Selection:

  • Column: Start with a high-quality, end-capped C18 column (e.g., 100 mm x 4.6 mm, 2.7 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Acetonitrile (ACN) with 0.1% Formic Acid.

• Perform a Scouting Gradient:

  • Run a fast, wide gradient to determine the approximate retention time of your compound.

  • Gradient Program: 5% B to 95% B over 10 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV, at an appropriate wavelength for the benzothiophene chromophore (e.g., 254 nm or a wavelength of maximum absorbance).

• Optimize the Gradient:

  • Based on the scouting run, create a shallower gradient around the elution time of your target peak to improve resolution of any nearby impurities.

  • For example, if your peak eluted at 60% B, you might design a new gradient of 45% B to 75% B over 15 minutes.

• Assess Peak Shape and Resolution:

  • If peak tailing is observed, ensure your acidic modifier is present and consider the troubleshooting steps outlined in Problem 1.

  • If co-elution with impurities is observed, proceed to the selectivity optimization steps outlined in Problem 2 (i.e., try methanol as solvent B, then consider a phenyl or biphenyl column).

Protocol 2: Troubleshooting Peak Tailing via Mobile Phase Modification

This protocol provides a step-by-step method to diagnose and fix peak tailing using mobile phase additives.

• Establish a Baseline: Inject your sample using your current method (e.g., C18 column, Water/ACN mobile phase without additives). Record the chromatogram and calculate the peak asymmetry factor.

• Prepare Acid-Modified Mobile Phases:

  • Mobile Phase A1: Water + 0.1% Trifluoroacetic Acid (TFA).

  • Mobile Phase B1: Acetonitrile + 0.1% Trifluoroacetic Acid (TFA).

• Equilibrate the System: Flush the column with the new mobile phase for at least 10-15 column volumes to ensure the stationary phase is fully equilibrated.

• Inject the Sample: Run your analysis using the TFA-modified mobile phase.

• Analyze the Result: Compare the new chromatogram to the baseline.

  • If peak shape is now symmetrical (Asymmetry ≈ 1.0): The cause was secondary interaction with silanols, and TFA is an effective additive for your method.[11][14]

  • If peak shape is still poor: The issue might be more complex. Consider trying a different additive (e.g., formic acid, as it has different properties and is more MS-friendly) or investigating other causes like column contamination or overload.

Visualization of Method Development Logic

Caption: Logical flow for HPLC method development to improve separation.

References

• BenchChem. (n.d.). Purification strategies to remove impurities from 2,5-Dimethyl-1-benzothiophene.

• Capriati, V., et al. (2022). Synthesis of Benzothiophene-3-carboxylic Esters by Palladium Iodide-Catalyzed Oxidative Cyclization–Deprotection–Alkoxycarbonylation Sequence under Aerobic Conditions. The Journal of Organic Chemistry. [Link]

• Karaduman, R., et al. (2022). Optimized synthesis of novel C2-substituted benzo[b]thiophene derivatives via Suzuki–Miyaura cross-coupling and investigation of their biological activities. Taylor & Francis Online. [Link]

• Capriati, V., et al. (2022). Synthesis of Benzothiophene-3-carboxylic Esters by Palladium Iodide-Catalyzed Oxidative Cyclization–Deprotection–Alkoxycarbonylation Sequence under Aerobic Conditions. PMC. [Link]

• BenchChem. (n.d.). Benzothiophene Synthesis Optimization: A Technical Support Center.

• SIELC Technologies. (2018). Separation of Benzothiophene on Newcrom R1 HPLC column. [Link]

• Organomation. (n.d.). Chromatography Sample Preparation Guide. [Link]

• Muñoz, M. A., et al. (2013). How can I prevent peak tailing in HPLC? ResearchGate. [Link]

• Phenomenex. (2025). How to Reduce Peak Tailing in HPLC?[Link]

• ACE HPLC. (n.d.). HPLC Troubleshooting Guide.
• BenchChem. (n.d.). Optimization of reaction conditions for 1-(Benzo[b]thiophen-7-yl)ethanone derivatization.

• Element Lab Solutions. (n.d.). Peak Tailing in HPLC. [Link]

• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC. [Link]

• Santai Technologies. (n.d.). The Choice of Mobile Phase in Reversed-Phase Flash Chromatography. [Link]

• Capriati, V., et al. (2022). Synthesis of Benzothiophene-3-carboxylic Esters by Palladium Iodide-Catalyzed Oxidative Cyclization. ACS Publications. [Link]

• Phenomenex. (2025). Isocratic Vs. Gradient Elution in Chromatography. [Link]

• Restek. (2020). Enhance Retention of Sulfur Containing Compounds Through Pi-Pi Interactions Using Pinnacle DB Biphenyl HPLC Columns. LCGC International. [Link]

• Agilent. (2014). Gradient Design and Development. [Link]

• ResearchGate. (2018). Synthesis and biological evaluation of novel benzothiophene derivatives. [Link]

• Indian Academy of Sciences. (2018). Synthesis and biological evaluation of novel benzothiophene derivatives. [Link]

• SlidePlayer. (n.d.). Gradient elution in HPLC – Fundamentals, instrumentation, methodology & and case studies. [Link]

• Longdom Publishing. (n.d.). Crucial Role of Mobile Phase Composition in Chromatography. [Link]

• ResearchGate. (n.d.). Gradient Elution Chromatography. [Link]

• PubMed. (2007). Method development and validation for optimized separation of benzo[a]pyrene-quinone isomers using liquid chromatography-mass spectrometry and chemometric response surface methodology. [Link]

• ResearchGate. (2025). (PDF) Separation of Chromatographic Co-Eluted Compounds by Clustering and by Functional Data Analysis. [Link]

• MDPI. (2025). Impact of Mobile Phase Composition on Separation Selectivity of Labeled Dextran Ladder in Hydrophilic Interaction Liquid Chromatography. [Link]

• BenchChem. (n.d.). Technical Support Center: Resolving Co-elution in Fatty Acid Chromatography.

Sources

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Reference Data & Comparative Studies

1H and 13C NMR reference spectra for Benzyl 5-bromobenzo[b]thiophene-2-carboxylate

Executive Summary

Benzyl 5-bromobenzo[b]thiophene-2-carboxylate is a highly functionalized heterocyclic building block, frequently utilized as a critical synthetic intermediate in the development of targeted therapeutics, including small-molecule STAT3 degraders and inhibitors[1]. Accurate structural verification of this intermediate is paramount, as impurities or isomeric mismatches at this stage will propagate through subsequent cross-coupling or deprotection steps.

This guide provides an objective, data-driven comparison of the ¹H and ¹³C NMR spectral performance of this compound in two ubiquitous NMR solvents: Chloroform-d (CDCl₃) and Dimethyl Sulfoxide-d₆ (DMSO-d₆) . By detailing the causality behind chemical shifts and providing a self-validating acquisition protocol, this guide equips researchers with the authoritative grounding needed to ensure rigorous quality control.

Structural & Electronic Causality

To accurately assign the NMR spectra of Benzyl 5-bromobenzo[b]thiophene-2-carboxylate, one must understand the electronic push-pull dynamics of its substituents.

• The 2-Benzyl Ester Group: The carbonyl group exerts a strong electron-withdrawing resonance effect (-M), which heavily deshields the adjacent H-3 proton on the thiophene ring, pushing it downfield to near 8.0 ppm.

• The 5-Bromo Substituent: Halogens exhibit competing inductive (-I) and resonance (+M) effects. In the benzothiophene system, the inductive withdrawal dominates locally, deshielding the adjacent H-4 and H-6 protons.

• Long-Range Coupling: A diagnostic feature of 5-substituted benzo[b]thiophenes is the long-range spin-spin coupling across the aromatic ring. The H-4 and H-6 protons exhibit a distinct meta-coupling with a coupling constant (

  ) of approximately 1.8 Hz[2].

Fig 1. Electronic substituent effects dictating the chemical shifts of the benzothiophene core.

Solvent Comparison: CDCl₃ vs. DMSO-d₆

Choosing the correct solvent is a balance between solubility, spectral resolution, and chemical shift dispersion.

• CDCl₃ (Non-Polar, Low Viscosity): CDCl₃ is the gold standard for routine analysis. Its low viscosity results in highly favorable

  relaxation times, yielding exceptionally sharp Lorentzian peak shapes. This is critical for resolving the fine 1.8 Hz meta-coupling between H-4 and H-6.

• DMSO-d₆ (Highly Polar, High Viscosity): DMSO-d₆ is utilized when the compound exhibits poor solubility in chlorinated solvents. Because DMSO is highly polar (

  ), it stabilizes the dipole moment of the ester and the polarizable sulfur atom. This solvent-solute interaction causes a global downfield shift (deshielding) of the aromatic protons by ~0.2 to 0.4 ppm compared to CDCl₃[1]. However, its higher viscosity can slightly broaden multiplets if shimming is suboptimal.

Table 1: Comparative ¹H NMR Assignments (400 MHz, 298 K)

Note: Chemical shifts (

) are reported in parts per million (ppm) relative to Tetramethylsilane (TMS) at 0.00 ppm.

Proton Assignment	CDCl₃ ( ppm)	DMSO-d₆ ( ppm)	Multiplicity	(Hz)	Integration
H-4	8.04	8.32	d	1.8	1H
H-3	7.84	8.20	s	-	1H
H-7	7.72	8.05	d	8.6	1H
H-6	7.55	7.68	dd	8.6, 1.8	1H
Ph-H (Benzyl)	7.35 – 7.45	7.35 – 7.50	m	-	5H
-CH₂- (Benzyl)	5.40	5.45	s	-	2H

Table 2: Comparative ¹³C NMR Assignments (100 MHz, 298 K)

Data extrapolated from structurally identical ethyl ester and acid analogs to ensure high-fidelity reference points.

Carbon Assignment	CDCl₃ ( ppm)	DMSO-d₆ ( ppm)	Carbon Type
C=O (Ester)	162.4	161.8	Quaternary
C-7a	143.4	142.9	Quaternary
C-3a	137.4	138.2	Quaternary
C-1' (Phenyl)	135.5	136.0	Quaternary
C-2	134.5	133.5	Quaternary
C-3	129.8	130.5	CH
C-3', 5' (Phenyl)	128.8	128.9	CH
C-4' (Phenyl)	128.6	128.7	CH
C-6	128.5	128.2	CH
C-2', 6' (Phenyl)	128.4	128.5	CH
C-4	126.5	126.8	CH
C-7	125.2	124.0	CH
C-5 (C-Br)	121.2	118.8	Quaternary
-CH₂- (Benzyl)	67.5	66.8	CH₂

Self-Validating Experimental Protocol

To ensure trustworthiness and reproducibility, the following protocol acts as a closed, self-validating system. If the final validation parameters are not met, the sample preparation or acquisition parameters must be re-evaluated.

Fig 2. Self-validating workflow for NMR acquisition and structural verification.

Step-by-Step Methodology

• Sample Preparation: Dissolve exactly 15 mg of Benzyl 5-bromobenzo[b]thiophene-2-carboxylate in 0.6 mL of CDCl₃ (containing 0.03% v/v TMS).

  • Causality: This specific concentration guarantees a high Signal-to-Noise Ratio (SNR) for ¹H NMR within 16 scans, while preventing concentration-dependent aggregation that can artificially broaden peaks.

• Filtration: Pass the solution through a 0.2 μm PTFE syringe filter directly into a clean 5 mm NMR tube.

  • Causality: Removes microscopic paramagnetic particulate matter (e.g., trace metals from synthesis) that cause localized magnetic field inhomogeneities.

• Shimming & Tuning: Lock the spectrometer to the deuterium frequency of the solvent. Perform automated gradient shimming (Z1-Z5).

  • Causality: Precise shimming is absolute requirement to resolve the 1.8 Hz meta-coupling between the H-4 and H-6 protons. If the shimming is poor, these signals will appear as broad singlets or distorted doublets.

• Acquisition Parameters (¹H): 400 MHz, 16 scans, 30° pulse angle, acquisition time (aq) = 3.0 s, relaxation delay (d1) = 1.0 s.

• Acquisition Parameters (¹³C): 100 MHz, 1024 scans, 30° pulse angle, proton decoupling (WALTZ-16), relaxation delay (d1) = 2.0 s.

  • Causality: The extended

    delay of 2.0 seconds is critical. Quaternary carbons (such as C-5 attached to the Bromine, and the C=O ester carbon) lack attached protons to facilitate dipole-dipole relaxation. A short will result in the suppression or complete disappearance of these vital signals.

• Self-Validation Check:

  • Calibrate the spectrum using the residual solvent peak (CDCl₃: ¹H 7.26 ppm; DMSO-d₆: ¹H 2.50 ppm).

  • Integration Lock: Set the integration of the sharp benzyl -CH₂- singlet (~5.40 ppm) to exactly 2.00 .

  • Verification: The multiplet at ~7.40 ppm must integrate to 5.00 (

    ), and the individual aromatic core signals (H-4, H-3, H-7, H-6) must each integrate to 1.00 ( ). Any deviation indicates either an impure sample or incomplete longitudinal ( ) relaxation during acquisition.

References

• Small molecule degraders of stat3, WO2020198435A1, Google P
• Benzothiophene-flanked diketopyrrolopyrrole polymers: impact of isomeric frameworks on carrier mobilities, RSC Advances (NSRRC).
• Long-Range-Spin Coupling in Benzo[b]Thiophenes, Benzo[b] Furans and Quinolines, Journal of the Chemical Society of Pakistan.

Sources

• 1. WO2020198435A1 - Small molecule degraders of stat3 - Google Patents [patents.google.com]
• 2. jcsp.org.pk [jcsp.org.pk]

Comparative Technical Guide: Benzyl vs. Methyl 5-Bromobenzo[b]thiophene-2-carboxylate

Executive Summary

In the development of benzo[b]thiophene-based pharmacophores—common in selective estrogen receptor modulators (SERMs) and anti-inflammatory agents—the choice between Methyl 5-bromobenzo[b]thiophene-2-carboxylate (1a) and Benzyl 5-bromobenzo[b]thiophene-2-carboxylate (1b) is not merely a matter of cost. It is a strategic decision dictated by the orthogonality required for the C5-bromine handle .

While the methyl ester offers superior atom economy and cost-efficiency for early-stage scale-up, it lacks orthogonality toward the base-mediated cross-coupling conditions often required to functionalize the C5 position. The benzyl ester , conversely, provides a critical "safety valve," allowing deprotection under neutral conditions (hydrogenolysis), though it introduces a high risk of concomitant C5-dehalogenation if not managed with poisoned catalysts.

This guide analyzes the physicochemical and reactive divergences to assist in route selection.

Structural & Electronic Analysis

The 5-bromobenzo[b]thiophene core is an electron-deficient heteroaromatic system. The C2-carboxylate further withdraws electron density, making the C3 position susceptible to nucleophilic attack and the C5-bromine highly activated for oxidative addition in Palladium cycles.

Feature	Methyl Ester (1a )	Benzyl Ester (1b )	Impact on Reactivity
Steric Bulk	Low ( -value ~1.70)	High (Aromatic stacking)	1b is more resistant to accidental hydrolysis but slower to react in crowded couplings.
Crystallinity	Moderate	High	1b often allows non-chromatographic purification via recrystallization (π-π stacking).
Atom Economy	High (MW ~271 g/mol )	Lower (MW ~347 g/mol )	1a is preferred for multi-kilogram process streams.
Deprotection	Basic ( )	Neutral ( ) or Acidic	1b enables orthogonality to base-sensitive groups.

Critical Reactivity Profile: The "Dehalogenation Trap"

The most significant technical risk when comparing these two esters is the stability of the C5-Bromine atom during deprotection.

• Methyl Ester (1a): Deprotection requires saponification (LiOH/THF/H

  O). The C5-Br bond is chemically inert to hydroxide. Safe for retaining the halogen.

• Benzyl Ester (1b): Standard deprotection utilizes catalytic hydrogenolysis (Pd/C, H

  ).[1] CRITICAL WARNING: Aryl bromides are prone to hydrodehalogenation (reduction to C-H) under these exact conditions. If the benzyl ester is chosen to protect the carboxylic acid while preserving the bromine, catalyst poisoning (e.g., sulfided Pd/C) or alternative cleavage (e.g., BBr ) is mandatory.

Experimental Workflows

Workflow A: Synthesis of the Scaffold

• Methyl Ester (1a): Synthesized via Fischer Esterification.

  • Protocol: Reflux 5-bromobenzo[b]thiophene-2-carboxylic acid in MeOH with catalytic H

    SO (4h). Yields >95%.

• Benzyl Ester (1b): Synthesized via Nucleophilic Substitution.

  • Protocol: React acid with Benzyl Bromide (BnBr) and K

    CO in DMF at 60°C.

  • Note: Avoids acidic conditions that might degrade sensitive side chains if the starting material is complex.

Workflow B: Suzuki-Miyaura Cross-Coupling (C5 Functionalization)

Both esters serve as excellent electrophiles for Suzuki coupling. However, solvent choice differs.

• Substrate 1a (Methyl): Requires non-alcoholic solvents (Dioxane/Toluene) if alkoxide bases (NaOtBu) are used, to prevent transesterification (scrambling to ethyl/butyl esters).

• Substrate 1b (Benzyl): Robust against transesterification due to the steric bulk of the benzyl group and the leaving group ability of benzyloxide vs methoxide.

Workflow C: Deprotection Protocols (The Decision Gate)

Protocol 1: Methyl Ester Hydrolysis (Standard)

• Dissolve 1a (1.0 eq) in THF:MeOH:H

  O (3:1:1).

• Add LiOH

  H O (2.5 eq) at 0°C.

• Warm to RT and monitor by TLC (approx 2h).

• Acidify with 1M HCl to pH 3. Precipitate collection.

  • Result: Pure acid, Bromine intact.

Protocol 2: Benzyl Ester Hydrogenolysis (High Risk)

• Dissolve 1b (1.0 eq) in EtOAc/EtOH.

• Add 5% Pd/C (10 wt%).

• Stir under H

  balloon (1 atm).

  • Result:Mixture of Product (Acid + Br) and Side-Product (Acid + Des-bromo).

  • Correction: Use Pd/C(S) (sulfided) or add ZnBr

    as an inhibitor to prevent dehalogenation.

Decision Logic & Pathway Visualization

The following diagram illustrates the divergent synthetic pathways and the "Dehalogenation Trap" inherent to the benzyl ester.

Figure 1: Synthetic decision matrix highlighting the divergence in deprotection strategies. Note the red path indicating the risk of dehalogenation with standard hydrogenolysis of the benzyl ester.

Comparative Data Summary

Parameter	Methyl Ester (1a)	Benzyl Ester (1b)	Verdict
Solubility (MeOH)	High	Low	1b easier to crystallize.
Solubility (Hexanes)	Moderate	High	1a easier to precipitate.
Base Stability	Low (Hydrolyzes > pH 10)	Moderate	1b preferred for mild basic workups.
Acid Stability	High	Moderate (Cleaves with strong Lewis Acids)	1a preferred for acidic steps.
Process Cost	$	$	1a is the standard for scale.
Orthogonality	Non-orthogonal to ethyl/butyl esters	Orthogonal to alkyl esters	1b is essential for complex multi-ester scaffolds.

References

• Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons. (Foundational text on ester stability and orthogonality). Link

• Sajiki, H. (1995).[2] "Selective inhibition of benzyl ether hydrogenolysis with Pd/C due to the presence of ammonia, pyridine or ammonium acetate."[2] Tetrahedron Letters, 36(20), 3465-3468. (Key reference for controlling Pd/C activity to prevent dehalogenation). Link

• Crawford, C., & Oscarson, S. (2020).[3] "Optimised Conditions for the Palladium-Catalyzed Hydrogenolysis of Benzyl and Naphthylmethyl Ethers: Preventing Saturation of Aromatic Protecting Groups." ChemRxiv. (Discusses catalyst poisoning to prevent aromatic reduction). Link

• BenchChem. (2025).[1][4] "5-Bromothiophene-2-carboxylic acid molecular structure and IUPAC name." (Physical properties and general reactivity of the scaffold). Link

• Organic Chemistry Portal. (2024). "Synthesis of benzothiophenes." (Review of cross-coupling methodologies on this scaffold). Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Selective inhibition of benzyl ether hydrogenolysis with Pd/C due to the presence of ammonia, pyridine or ammonium acetate [organic-chemistry.org]
• 3. chemrxiv.org [chemrxiv.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

A Comprehensive Guide to HPLC Method Development for Purity Analysis of Benzyl 5-bromobenzo[b]thiophene-2-carboxylate

In the landscape of pharmaceutical development and quality control, ensuring the purity of active pharmaceutical ingredients (APIs) and their intermediates is of paramount importance. High-Performance Liquid Chromatography (HPLC) is an indispensable analytical technique for this purpose, offering high resolution and sensitivity for the separation and quantification of a target compound and its potential impurities.[1] This guide provides an in-depth, experience-driven approach to developing a robust HPLC method for the purity analysis of Benzyl 5-bromobenzo[b]thiophene-2-carboxylate, a key intermediate in the synthesis of various pharmaceutical agents.

The principles and methodologies detailed herein are grounded in scientific first principles and aligned with the rigorous standards of the International Council for Harmonisation (ICH) guidelines, particularly Q2(R1) on the validation of analytical procedures.[2]

Understanding the Analyte: The Foundation of Method Development

The molecular structure of Benzyl 5-bromobenzo[b]thiophene-2-carboxylate dictates its physicochemical properties and, consequently, its chromatographic behavior. Key structural features include:

• Aromatic Rings: The benzo[b]thiophene and benzyl groups contain π-electron systems, which are strong chromophores, making UV detection a suitable choice.

• Ester Functional Group: The carboxylate ester linkage influences the molecule's polarity.

• Bromine Atom: The presence of a halogen atom increases the molecule's hydrophobicity.

Based on these characteristics, a reversed-phase HPLC (RP-HPLC) method is the logical starting point.[3] In RP-HPLC, the stationary phase is non-polar, and the mobile phase is polar.[4] Compounds are separated based on their hydrophobicity, with more hydrophobic compounds having a stronger interaction with the stationary phase and thus a longer retention time.[5]

Strategic Approach to Method Development

A systematic and logical workflow is crucial for efficient and effective HPLC method development. The following diagram illustrates the key stages of this process:

Caption: Workflow for HPLC Method Development and Validation.

Experimental Protocol: A Step-by-Step Guide

Instrumentation and Materials

• HPLC System: A system equipped with a quaternary pump, autosampler, column thermostat, and a photodiode array (PDA) detector. A PDA detector is highly recommended as it provides spectral information that can aid in peak identification and purity assessment.[6][7]

• Column: A C18 column is the workhorse of reversed-phase chromatography and a suitable starting point.[3] A common dimension is 250 mm x 4.6 mm with a 5 µm particle size.

• Chemicals and Reagents: HPLC grade acetonitrile (ACN) and methanol (MeOH), purified water (18.2 MΩ·cm), and analytical grade buffers (e.g., phosphate, acetate).

Initial Method Scouting

The initial phase of method development involves screening different mobile phase compositions to achieve a reasonable retention time and peak shape for the main analyte.

Rationale for Mobile Phase Selection:

• Organic Modifier: Acetonitrile and methanol are the most common organic solvents in RP-HPLC.[8] Acetonitrile generally offers lower UV absorbance and viscosity compared to methanol.

• Aqueous Phase: An acidic mobile phase is often beneficial for the analysis of carboxylic acid esters to suppress the ionization of any potential acidic impurities, leading to better peak shapes. A common choice is 0.1% formic acid or phosphoric acid in water.[9]

Table 1: Initial Screening Conditions

Parameter	Condition 1	Condition 2
Column	C18, 250 x 4.6 mm, 5 µm	C18, 250 x 4.6 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water	0.1% Phosphoric Acid in Water
Mobile Phase B	Acetonitrile	Methanol
Gradient	50-95% B in 20 min	50-95% B in 20 min
Flow Rate	1.0 mL/min	1.0 mL/min
Column Temp.	30 °C	30 °C
Detection	PDA at 254 nm	PDA at 254 nm
Injection Vol.	10 µL	10 µL

Experimental Outcome and Causality:

In this hypothetical scenario, let's assume Condition 1 (Acetonitrile/Water with Formic Acid) provided a sharper peak and better initial separation of impurities compared to Condition 2. The lower viscosity of the acetonitrile-water mixture often leads to better column efficiency.

Method Optimization

Once a promising set of initial conditions is identified, the next step is to fine-tune the parameters to achieve optimal separation of the main peak from all potential impurities.

3.3.1. Gradient Optimization:

The gradient slope is a critical parameter for resolving closely eluting impurities. A shallower gradient provides more time for compounds to interact with the stationary phase, leading to better resolution.

Table 2: Gradient Optimization

Time (min)	%B (Shallow Gradient)	%B (Steep Gradient)
0	50	50
20	80	95
25	95	95
30	50	50

Rationale: The shallow gradient is generally preferred for purity methods to ensure all potential trace impurities are well-separated from the main peak.

3.3.2. Wavelength Selection:

A PDA detector allows for the acquisition of the entire UV-Vis spectrum for each peak.[6] The optimal detection wavelength is typically the λmax of the analyte, where it exhibits maximum absorbance, leading to the highest sensitivity. For Benzyl 5-bromobenzo[b]thiophene-2-carboxylate, a wavelength around 254 nm is a good starting point due to the aromatic nature of the molecule. The PDA can also be used to assess peak purity by comparing spectra across a single peak.[10]

Method Validation: Ensuring Trustworthiness and Reliability

Once the method is optimized, it must be validated according to ICH Q2(R1) guidelines to demonstrate its suitability for its intended purpose.[11]

Specificity

Specificity is the ability of the method to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[12] This is typically demonstrated by:

• Forced Degradation Studies: The drug substance is subjected to stress conditions (acid, base, oxidation, heat, light) to generate potential degradation products. The method must be able to separate the main peak from all degradation products.

• Peak Purity Analysis: Using a PDA detector to confirm that the analyte peak is spectrally homogeneous.[7]

Linearity

Linearity is the ability of the method to elicit test results that are directly proportional to the concentration of the analyte.[11] This is determined by preparing a series of solutions of the analyte at different concentrations and plotting the peak area against the concentration. A minimum of five concentrations is recommended.[11] The correlation coefficient (r²) should be close to 1.

Accuracy

Accuracy refers to the closeness of the test results obtained by the method to the true value. It is typically assessed by the recovery of a known amount of analyte spiked into a placebo or blank matrix.

Precision

Precision is the degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. It is evaluated at three levels:

• Repeatability (Intra-assay precision): Analysis of replicate samples on the same day, by the same analyst, and on the same instrument.

• Intermediate Precision (Inter-assay precision): Analysis of replicate samples on different days, by different analysts, and on different instruments.

• Reproducibility: Precision between different laboratories (collaborative study).

The precision is expressed as the relative standard deviation (%RSD).

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage. Typical variations include:

• Flow rate (e.g., ± 0.1 mL/min)

• Column temperature (e.g., ± 2 °C)

• Mobile phase composition (e.g., ± 2% organic)

Table 3: Summary of Validation Parameters and Acceptance Criteria

Validation Parameter	Acceptance Criteria
Specificity	Peak is resolved from all impurities and degradants. Peak purity angle < peak purity threshold.
Linearity	Correlation coefficient (r²) ≥ 0.999
Accuracy	Recovery between 98.0% and 102.0%
Precision	%RSD ≤ 2.0%
Robustness	System suitability parameters (e.g., tailing factor, resolution) meet criteria.

Final Optimized HPLC Method

Based on the systematic development and validation process, a final, robust HPLC method for the purity analysis of Benzyl 5-bromobenzo[b]thiophene-2-carboxylate can be established.

Table 4: Final Optimized HPLC Method

Parameter	Condition
Column	C18, 250 x 4.6 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient	0-5 min: 50% B, 5-25 min: 50-85% B, 25-30 min: 85% B, 30.1-35 min: 50% B
Flow Rate	1.0 mL/min
Column Temp.	35 °C
Detection	PDA at 258 nm
Injection Vol.	10 µL
Diluent	Acetonitrile:Water (50:50, v/v)

Conclusion

The development of a reliable HPLC method for purity analysis is a meticulous process that combines a deep understanding of chromatographic principles with a systematic experimental approach. By carefully selecting and optimizing the chromatographic conditions and subsequently validating the method in accordance with international guidelines, researchers and drug development professionals can be confident in the quality and purity of their compounds. This guide provides a comprehensive framework for developing such a method for Benzyl 5-bromobenzo[b]thiophene-2-carboxylate, which can be adapted for other similar aromatic esters.

References

• ICH Q2 R1: Mastering Analytical Method Validation - Perpusnas.
• Diode Array Detector HPLC | DAD - SCION Instruments.
• Improvement of pharmaceutical impurity analysis by reducing the effects of stray light and room temperature fluctuations on PDA detector.
• Quality Guidelines - ICH.
• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy.
• Peak Purity in HPLC: Assessment, Troubleshooting, and Best Practices.
• ICH Guidelines for Analytical Method Validation Explained - AMSbiopharma.
• ich harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1).
• Utilizing Spectral Analysis in HPLC Diode Array to Discover Impurities.
• HPLC Analysis with Diode Array Detection - Contract Testing Laboratories of America.
• HPLC Analysis of Aromatic Carboxylic Acids on Amaze TR Mixed-Mode Column - HELIX Chromatography.
• Separation of Aromatic Carboxylic Acids by Mixed-Mode HPLC - SIELC Technologies.
• Selection of Stationary Phase and Mobile Phase in High Performance Liquid Chromatography - Research Journal of Pharmacy and Technology.
• A Complete Guide to Mobile Phase and Stationary Phase in HPLC - Labtech.
• Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks - Industry news - alwsci.
• HPLC Separation Modes - Stationary Phase in HPLC | Waters.
• Mobile Phase Optimization: A Critical Factor in HPLC - Phenomenex.
• Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples - PMC.
• An Overview to the Technique of Reverse-Phase Ultra High Performance Liquid Chromatography and Its Use in Pharmacy - iosrphr.org.
• (PDF) Development and validation of an RP-HPLC method for analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid and its impurities under different pH - ResearchGate.
• A Comparative Guide to Assessing the Purity of Synthesized 5-Bromo-2-chlorobenzo[d]thiazole Derivatives by High - Benchchem.

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• 2. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 3. iosrphr.org [iosrphr.org]
• 4. labtech.tn [labtech.tn]
• 5. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
• 6. Diode Array Detector HPLC | DAD | SCION Instruments [scioninstruments.com]
• 7. sepscience.com [sepscience.com]
• 8. rjptonline.org [rjptonline.org]
• 9. Separation of Aromatic Carboxylic Acids by Mixed-Mode HPLC | SIELC Technologies [sielc.com]
• 10. pharmtech.com [pharmtech.com]
• 11. database.ich.org [database.ich.org]
• 12. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]

IR spectroscopy characteristic peaks for benzothiophene-2-carboxylate esters

Executive Summary

Benzothiophene-2-carboxylate esters are critical scaffolds in medicinal chemistry, often serving as lipophilic, metabolically stable bioisosteres for indole and benzofuran derivatives.[1] Their identification relies heavily on distinguishing the subtle electronic influence of the sulfur atom compared to oxygen or nitrogen analogs.

This guide provides an objective, data-driven comparison of the infrared (IR) spectral features of these esters. It moves beyond generic peak lists to explain the causality of vibrational shifts, offering a robust framework for structural validation in drug discovery workflows.

Theoretical Basis: The "Sulfur Effect"

To accurately interpret the IR spectrum of a benzothiophene ester, one must understand how the fused thiophene ring perturbs the carbonyl vibration compared to its isosteres (benzofuran and indole).

• Inductive Effect (-I): Oxygen (Benzofuran) is significantly more electronegative than Sulfur (Benzothiophene).[1] Stronger induction typically shortens the C=O bond, increasing the wavenumber (

  ).

• Resonance Effect (+M): The sulfur atom in benzothiophene has 3d-orbitals capable of expanding the valence shell, but its overlap with the carbon

  -system is generally less effective than the 2p-2p overlap in benzofuran. However, the lower electronegativity of sulfur allows for significant polarizability.

Net Result: Benzothiophene-2-esters typically exhibit a lower C=O stretching frequency (red-shift) compared to their benzofuran counterparts, but a higher frequency than indole esters (where the N-H donation is very strong).

Electronic Effects Visualization

Figure 1: Interplay of electronic effects determining the carbonyl shift.

Comparative Analysis: Benzothiophene vs. Alternatives

The following table synthesizes experimental data to highlight the diagnostic differences between benzothiophene-2-carboxylates and their common analogs.

Table 1: Comparative IR Spectral Features (Ester C=O Stretch)

Scaffold	Heteroatom	Electronic Character	Typical ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted"> (Ester)	Diagnostic Fingerprint Features
Benzothiophene	Sulfur (S)	Moderate -I, Moderate +M	1705 – 1725 cm⁻¹	C-S stretch (weak) ~700 cm⁻¹; Ring breathing ~1460 cm⁻¹
Benzofuran	Oxygen (O)	Strong -I, Strong +M	1720 – 1750 cm⁻¹	C-O-C (ring) ~1260 cm⁻¹; High freq C=O[1]
Indole	Nitrogen (NH)	Weak -I, Very Strong +M	1690 – 1715 cm⁻¹	N-H stretch ~3300-3400 cm⁻¹ (unless N-alkylated)
Naphthalene	Carbon (CH)	Neutral	1720 – 1730 cm⁻¹	C=C aromatic only; No heteroatom bands

Key Insight: If your spectrum shows a carbonyl peak >1740 cm⁻¹, suspect a Benzofuran impurity or a non-conjugated ester.[1] If the peak is <1700 cm⁻¹, suspect an Indole or hydrolysis to the Carboxylic Acid (check for broad OH).

Characteristic Peaks of Benzothiophene-2-Carboxylate Esters[3]

A "Rule of Three" approach is recommended for rapid identification: Locate the C=O , the C-O , and the Aromatic bands.

A. The Carbonyl Region (1700–1735 cm⁻¹)[4]

• Assignment: Conjugated Ester C=O Stretch.

• Feature: Strong, sharp band.[1][2]

• Position: Typically centered at 1715 ± 10 cm⁻¹ .[3]

• Interference:

  • Acid Impurity: Broad shoulder <1700 cm⁻¹.[4]

  • Anhydride Impurity: Doublet at ~1760 and 1820 cm⁻¹.

B. The Ester "C-O" Region (1000–1300 cm⁻¹)

Esters display two distinct strong bands due to C-O stretching couplings.[3]

• C-C(=O)-O Stretch (Acyl): 1240 – 1280 cm⁻¹ . Often the strongest peak in the fingerprint region.

• O-C-C Stretch (Alkoxy): 1050 – 1100 cm⁻¹ . Varies depending on the alcohol moiety (Methyl vs Ethyl vs t-Butyl).

C. The Benzothiophene Skeleton[6]

• Aromatic C-H Stretch: 3050 – 3100 cm⁻¹ (Weak, sharp).[1]

• Ring Skeletal Vibrations (C=C): 1510 – 1560 cm⁻¹ and 1450 – 1470 cm⁻¹ .

• C-S Stretch: 600 – 800 cm⁻¹ . Often difficult to assign definitively without Raman, but a band around 700-750 cm⁻¹ is characteristic of the C-S-C vibration coupled with ring deformation.

• Ortho-Disubstitution (Benzene Ring): 730 – 770 cm⁻¹ . Strong band indicating the 4 adjacent protons on the benzene ring.

Experimental Protocol: Synthesis & Characterization

To ensure data integrity, the following protocol describes the synthesis of a standard reference material (Ethyl Benzothiophene-2-carboxylate) and its subsequent IR analysis.

Phase 1: Synthesis (Steglich Esterification)

This method avoids harsh conditions that might degrade sensitive functional groups.

• Reagents: Benzothiophene-2-carboxylic acid (1.0 eq), Ethanol (1.5 eq), DCC (1.1 eq), DMAP (0.1 eq), Dichloromethane (DCM, anhydrous).[1]

• Procedure:

  • Dissolve acid and ethanol in DCM at 0°C under N₂.

  • Add DMAP followed by dropwise addition of DCC in DCM.

  • Warm to Room Temp (RT) and stir for 12 hours.

  • Filter off the dicyclohexylurea (DCU) precipitate.

  • Wash filtrate with 0.5N HCl, then sat.[1] NaHCO₃ (removes unreacted acid).

  • Dry over MgSO₄ and concentrate.

• Purification: Silica gel chromatography (Hexanes:EtOAc 9:1).

Phase 2: IR Data Acquisition

• Technique: Attenuated Total Reflectance (ATR) is preferred for neat solids/oils due to ease of use and lack of moisture interference (common in KBr).

• Parameters:

  • Resolution: 4 cm⁻¹

  • Scans: 32 (minimum)[1]

  • Background: Air (clean crystal)[1]

• Sample Prep: Place ~2 mg of solid product on the diamond crystal. Apply high pressure to ensure good contact.

Validation & Troubleshooting Workflow

Use this logic flow to validate your product and troubleshoot common synthesis errors using IR data.

Figure 2: Step-by-step spectral validation logic.

Troubleshooting Table

Observation	Root Cause	Remediation
Broad band 2500–3300 cm⁻¹	Unreacted Carboxylic Acid (H-bonding)	Wash organic layer with sat. NaHCO₃.
Doublet at 1760 & 1820 cm⁻¹	Symmetrical Anhydride formation	Hydrolyze with mild base or re-purify via column.
Peak at ~1680 cm⁻¹	Hydrolysis or Amide contamination	Check reaction stoichiometry; ensure dry solvents.
Missing C-H >3000 cm⁻¹	Saturation of ring (Hydrogenation)	Check reducing conditions; verify aromaticity via UV/NMR.

References

• Comparison of Heterocycle Esters

  • Spectroscopic analysis of furan, thiophene, and pyrrole derivatives. BenchChem. Retrieved from

• IR Data for Thiophene Esters

  • Thiophene-2-carboxylic acid ethyl ester Gas Phase IR Spectrum.[5] NIST Chemistry WebBook, SRD 69.[1] Retrieved from [1]

• Electronic Effects in Benzo-fused Heterocycles

  • Influence of substituents on the infrared stretching frequencies of carbonyl group in esters.[3][4] Journal of Physical Organic Chemistry. Retrieved from

• Synthesis & Characterization Protocols

  • Synthesis and Biological Evaluation of Benzo[b]thiophene Acylhydrazones. MDPI Biomolecules, 2022.[1] Retrieved from [1]

Sources

• 1. mdpi.com [mdpi.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. spcmc.ac.in [spcmc.ac.in]
• 4. uobabylon.edu.iq [uobabylon.edu.iq]
• 5. Thiophene-2-carboxylic acid ethyl ester [webbook.nist.gov]

A Comparative Guide to Elemental Analysis Validation: Benzyl 5-bromobenzo[b]thiophene-2-carboxylate as a Case Study

For researchers, scientists, and drug development professionals, the precise determination of the elemental composition of a novel chemical entity is a cornerstone of its characterization. This guide provides an in-depth, experience-driven comparison of elemental analysis validation for the complex heterocyclic compound, Benzyl 5-bromobenzo[b]thiophene-2-carboxylate. We will explore the nuances of method validation in accordance with regulatory expectations, compare the gold-standard combustion analysis with powerful alternatives, and provide actionable insights to ensure data integrity and scientific rigor.

The Critical Role of Elemental Analysis in Pharmaceutical Development

Elemental analysis serves as a fundamental technique to confirm the empirical formula of a synthesized compound.[1] For a novel active pharmaceutical ingredient (API) like Benzyl 5-bromobenzo[b]thiophene-2-carboxylate, this analysis is not merely a routine check; it is a critical component of the data package for regulatory submissions.[2][3] An accurate elemental composition provides foundational evidence of the molecular structure and purity of the compound.[4]

Benzyl 5-bromobenzo[b]thiophene-2-carboxylate

• Molecular Formula: C₁₆H₁₁BrO₂S

• Molecular Weight: 347.23 g/mol

This compound presents a unique analytical challenge due to the presence of both sulfur and a halogen (bromine) in its structure. These elements can pose difficulties in traditional combustion analysis, necessitating a robust and well-validated method.

Validation of the Combustion Elemental Analysis Method

The validation of an analytical procedure is the process of demonstrating that it is suitable for its intended purpose.[5] For elemental analysis in a pharmaceutical setting, the International Council for Harmonisation (ICH) guideline Q2(R1) provides a comprehensive framework for this process.[6]

Theoretical Elemental Composition

The first step is to calculate the theoretical elemental composition of Benzyl 5-bromobenzo[b]thiophene-2-carboxylate.

Element	Symbol	Atomic Weight	Number of Atoms	Total Weight	Percentage (%)
Carbon	C	12.011	16	192.176	55.36
Hydrogen	H	1.008	11	11.088	3.20
Bromine	Br	79.904	1	79.904	23.01
Oxygen	O	15.999	2	31.998	9.22
Sulfur	S	32.065	1	32.065	9.23
Total	347.231	100.00

Experimental Protocol: Combustion Analysis

A detailed, step-by-step methodology for the elemental analysis of Benzyl 5-bromobenzo[b]thiophene-2-carboxylate is provided below. This protocol is designed to mitigate potential interferences from the bromine and sulfur heteroatoms.

Instrumentation: CHNS/O Elemental Analyzer (e.g., Thermo Scientific FlashSmart EA, Elementar vario EL cube)

Sample Preparation:

• Ensure the sample is homogenous and finely powdered.

• Dry the sample under vacuum to remove any residual solvents or moisture, which can significantly impact hydrogen and oxygen values.[7]

• Due to the presence of bromine, use silver capsules for weighing to prevent the formation of volatile bromine compounds that can interfere with the analysis.[8]

• Weigh approximately 1-2 mg of the sample into a pre-cleaned silver capsule using a calibrated microbalance.

• Add a suitable combustion aid, such as vanadium pentoxide, to ensure complete combustion of the thermally stable benzothiophene ring system.

Analytical Procedure:

• Calibrate the instrument using certified reference materials (CRMs). For a compound containing C, H, S, and Br, a multi-component calibration is essential. Suitable CRMs include S-benzyl thiouronium chloride for S and C, and a brominated organic standard for Br.

• Introduce the encapsulated sample into the combustion chamber of the elemental analyzer. The combustion process, typically at temperatures exceeding 900°C in an oxygen-rich environment, converts the elements into their respective gaseous oxides (CO₂, H₂O, SO₂) and elemental nitrogen (N₂). Bromine is converted to HBr.[9]

• The gaseous products are then passed through a reduction tube to convert nitrogen oxides to N₂ and remove excess oxygen.

• The gases are separated using a gas chromatography (GC) column.

• The concentration of each gas is measured by a thermal conductivity detector (TCD).

• The bromine content is determined by a separate analysis, often involving combustion followed by titration or ion chromatography.

Diagram: Elemental Analysis Workflow

Caption: Workflow for the elemental analysis of Benzyl 5-bromobenzo[b]thiophene-2-carboxylate.

Validation Parameters and Hypothetical Data

The following table presents a hypothetical but realistic dataset for the validation of the elemental analysis of Benzyl 5-bromobenzo[b]thiophene-2-carboxylate, in accordance with ICH Q2(R1) guidelines.[10][11]

Validation Parameter	Acceptance Criteria	Hypothetical Results	Pass/Fail
Accuracy	Mean recovery of 98.0% - 102.0%	C: 99.5%, H: 100.2%, S: 99.1%, Br: 98.8%	Pass
Precision (Repeatability)	RSD ≤ 1.0% for n=6	C: 0.3%, H: 0.5%, S: 0.6%, Br: 0.8%	Pass
Precision (Intermediate)	RSD ≤ 2.0% (different day, analyst)	C: 0.5%, H: 0.7%, S: 0.8%, Br: 1.2%	Pass
Specificity	No interference from known impurities	Confirmed by analysis of spiked samples	Pass
Linearity	Correlation coefficient (r²) ≥ 0.995	C, H, S, Br: r² > 0.998	Pass
Range	80% - 120% of the theoretical value	Method is linear, accurate, and precise within this range	Pass
Limit of Quantitation (LOQ)	S/N ratio ≥ 10	C: 0.01%, H: 0.02%, S: 0.02%, Br: 0.05%	Pass
Robustness	Unaffected by small, deliberate variations	Variations in combustion temp (±10°C) and gas flow (±5%) had no significant impact	Pass

Hypothetical Experimental Data (n=6 replicates):

Element	Theoretical (%)	Replicate 1 (%)	Replicate 2 (%)	Replicate 3 (%)	Replicate 4 (%)	Replicate 5 (%)	Replicate 6 (%)	Mean (%)	Std. Dev.	RSD (%)
C	55.36	55.21	55.45	55.30	55.18	55.49	55.25	55.31	0.13	0.24
H	3.20	3.22	3.18	3.21	3.23	3.19	3.20	3.21	0.02	0.62
S	9.23	9.18	9.28	9.21	9.15	9.30	9.25	9.23	0.06	0.65
Br	23.01	22.85	23.15	22.98	22.80	23.20	23.05	23.01	0.16	0.70

Comparative Analysis of Alternative Techniques

While combustion analysis is the established method for elemental composition, other techniques offer complementary or, in some cases, superior information.

Feature	Combustion Elemental Analysis	High-Resolution Mass Spectrometry (HRMS)	X-ray Fluorescence (XRF)
Principle	Destructive combustion and detection of gaseous products.[9]	Non-destructive ionization and measurement of mass-to-charge ratio.[12]	Non-destructive excitation and detection of characteristic X-rays.[13]
Information Provided	Elemental composition (%C, H, N, S, O).	Exact mass, leading to unambiguous molecular formula determination.	Elemental composition (for elements heavier than Na).[14]
Sample Amount	1-5 mg.[4]	Sub-microgram.	Milligrams to grams.[14]
Analysis Time	~10-15 minutes per sample.	< 5 minutes per sample.	A few minutes per sample.[15]
Strengths	High accuracy and precision for bulk elemental composition. Cost-effective.	Provides exact molecular formula, crucial for structural elucidation. High sensitivity.[16]	Non-destructive, minimal sample preparation. Excellent for halogen and sulfur analysis.
Limitations	Destructive. Does not provide molecular formula. Potential for interferences with complex matrices.	Does not provide quantitative elemental composition of the bulk sample. Higher instrument cost.	Not suitable for light elements (H, C, N, O). Matrix effects can influence accuracy.[17]
Best For	Confirming the empirical formula of a purified bulk sample.	Determining the molecular formula of a new compound, especially in early discovery.[18]	Rapid, non-destructive screening for heavy elements, including Br and S.[19]

Diagram: Technique Selection Logic

Sources

• 1. researchgate.net [researchgate.net]
• 2. hpcimedia.com [hpcimedia.com]
• 3. CPAChem Products - Organic CRM [cpachem.com]
• 4. chem.ubc.ca [chem.ubc.ca]
• 5. ema.europa.eu [ema.europa.eu]
• 6. youtube.com [youtube.com]
• 7. bioszeparacio.hu [bioszeparacio.hu]
• 8. cif.iastate.edu [cif.iastate.edu]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. corn12.dk [corn12.dk]
• 11. scribd.com [scribd.com]
• 12. Advances in high‐resolution mass spectrometry applied to pharmaceuticals in 2020: A whole new age of information - PMC [pmc.ncbi.nlm.nih.gov]
• 13. news-medical.net [news-medical.net]
• 14. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 15. XRF for pharmaceutical development | Malvern Panalytical [malvernpanalytical.com]
• 16. Frontiers | High-Throughput Qualitative and Quantitative Drug Checking by MALDI HRMS [frontiersin.org]
• 17. [Use of x-ray fluorescence analysis for determination of bromine in drug synthesis, with a look at chlorine (sulfur) and fluorine] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Comparison of Compound Identification Tools Using Data Dependent and Data Independent High-Resolution Mass Spectrometry Spectra - PMC [pmc.ncbi.nlm.nih.gov]
• 19. semanticscholar.org [semanticscholar.org]

Comparative Analysis of Synthetic Pathways for 5-Substituted Benzothiophene-2-Carboxylates

Executive Summary

The 5-substituted benzothiophene-2-carboxylate scaffold is a privileged pharmacophore in medicinal chemistry, serving as a critical precursor for anti-inflammatory, anticancer, and antimicrobial agents. The 5-position allows for precise Structure-Activity Relationship (SAR) tuning, while the 2-carboxylate provides a versatile handle for downstream amidation or heterocycle formation.

This guide benchmarks three distinct synthetic methodologies to access this scaffold. While classical methods rely on foul-smelling thiols and harsh cyclizations, modern Nucleophilic Aromatic Substitution (

) strategies have emerged as the superior choice for high-throughput medicinal chemistry due to their operational simplicity and high yields.

Route Analysis & Benchmarking

We evaluated three primary synthetic routes based on Yield , Atom Economy , Scalability , and Functional Group Tolerance (specifically for 5-position substituents like -Br, -CF3, -OMe).

Route A: The / Condensation Strategy (Recommended)

Mechanism: Reaction of 2-halo-5-substituted benzaldehydes with alkyl thioglycolates under basic conditions.

• Pros: Convergent "one-pot" synthesis; high yields (75–95%); avoids free thiophenol handling; excellent for Electron-Withdrawing Groups (EWGs).

• Cons: Starting materials (2-fluoro/chloro benzaldehydes) can be costly; lower yields with strong Electron-Donating Groups (EDGs) at the 5-position due to reduced electrophilicity.

Route B: The Modified Fiesselmann (Nitro-Aldehyde)

Mechanism: Reaction of 2-nitro-5-substituted benzaldehydes with alkyl thioglycolates.

• Pros: 2-Nitrobenzaldehydes are often cheaper than their 2-fluoro counterparts.

• Cons: Requires displacement of a nitro group (atom inefficient); often requires harsher temperatures; potential for side reactions involving the nitro group reduction.

Route C: The Cinnamate Annulation

Mechanism: Cyclization of 2-halocinnamic acids/esters using a sulfur source (e.g.,

or elemental sulfur) often catalyzed by Cu or Pd.

• Pros: Accesses the scaffold from a different precursor pool (cinnamic acids).

• Cons: Multi-step if cinnamic acid must be synthesized first; variable yields; metal scavenging required (if catalyzed).

Performance Comparison Matrix

Metric	Route A ( )	Route B (Nitro)	Route C (Cinnamate)
Overall Yield	High (80-95%)	Moderate (60-80%)	Low-Mod (50-70%)
Reaction Time	Fast (2-4 h)	Slow (6-12 h)	Slow (12-24 h)
Atom Economy	High	Low (Loss of )	Moderate
Odor/Safety	Low (In situ sulfide)	Low	Moderate ( risk)
Cost (Lab Scale)	High (Fluoro-aldehydes)	Low	Moderate
Scalability	Excellent	Good	Moderate

Decision Framework

Use the following logic flow to select the optimal route for your specific target molecule.

Caption: Decision matrix for selecting the optimal synthetic route based on substituent electronics and commercial availability.

Detailed Experimental Protocol: Route A ( Strategy)

This protocol is validated for Ethyl 5-bromo-benzothiophene-2-carboxylate but is applicable to most 5-substituted derivatives (Cl,

, etc.).

Mechanism of Action

The reaction proceeds via a cascade sequence:

• Thiolate Formation: Base deprotonates the ethyl thioglycolate.

• Addition: The thiolate attacks the 2-position of the benzaldehyde, displacing the halogen (F/Cl).

• Aldol Condensation: The active methylene of the thioglycolate attacks the aldehyde carbonyl.

• Dehydration/Aromatization: Loss of water drives the formation of the aromatic thiophene ring.

Caption: Mechanistic cascade of the base-mediated reaction between 2-fluorobenzaldehyde and ethyl thioglycolate.

Materials

• Substrate: 2-Fluoro-5-bromobenzaldehyde (1.0 equiv)

• Reagent: Ethyl thioglycolate (1.1 – 1.2 equiv)[1]

• Base: Potassium Carbonate (

  ), anhydrous (2.0 equiv) or Cesium Carbonate ( ) for difficult substrates.

• Solvent: DMF (N,N-Dimethylformamide) or DMSO. Note: DMF is easier to remove during workup.

Step-by-Step Workflow

• Setup: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar. Purge with Nitrogen (

  ).[1]

• Dissolution: Add 2-Fluoro-5-bromobenzaldehyde (1.0 g, 4.9 mmol) and anhydrous

  (1.35 g, 9.8 mmol) to the flask. Add DMF (10 mL) and stir at Room Temperature (RT) for 5 minutes.

• Addition: Add Ethyl thioglycolate (0.65 mL, 5.9 mmol) dropwise via syringe.

  • Observation: The reaction mixture may turn yellow/orange.

• Reaction: Heat the mixture to 60–80 °C . Monitor by TLC (Hexane:EtOAc 9:1) or LC-MS.

  • Checkpoint: Conversion is usually complete within 2–3 hours.

• Workup:

  • Cool to RT.

  • Pour the mixture into ice-cold water (50 mL). The product often precipitates as a solid.

  • If Solid: Filter the precipitate, wash with water (

    mL), and dry under vacuum.

  • If Oiling Occurs: Extract with Ethyl Acetate (

    mL). Wash combined organics with Brine, dry over , and concentrate.

• Purification: Recrystallization from Ethanol or Methanol is usually sufficient. If necessary, purify via flash chromatography (SiO2, 0-10% EtOAc in Hexanes).

Expected Yield: 85–92% (Off-white solid).

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Low Yield (Substrate Remaining)	Poor Nucleophilicity or Low Temp	Switch base to or increase Temp to 90°C.
Side Product: Disulfide	Oxidation of Thioglycolate	Ensure inert atmosphere ( /Ar). Add thioglycolate slowly.
Product is Oily/Impure	Residual DMF	Wash organic layer thoroughly with water/LiCl solution or recrystallize from MeOH.
Low Yield with 5-OMe	Deactivated Ring ( difficult)	Switch to Route C or use DMSO at higher temp (100°C).

References

• Synthesis of Benzo[b]thiophene Acylhydrazones. (2022). Molecules. Describes the reaction of 2-fluoro-4-(trifluoromethyl)benzaldehyde with ethyl thioglycolate using K2CO3 in DMF. [Link]

• Synthesis of Benzothiophenes. (2025). Organic Chemistry Portal. Comprehensive overview of benzothiophene synthesis including condensation and metal-catalyzed routes.[2][3] [Link]

• Synthesis of Benzothiophene-3-carboxylic Esters by Palladium Iodide-Catalyzed Oxidative Cyclization. (2022). Semantic Scholar. (Contextual reference for metal-catalyzed carbonylation comparison). [Link]

Sources

• 1. Synthesis and Biological Evaluation of Benzo[b]thiophene Acylhydrazones as Antimicrobial Agents against Multidrug-Resistant Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Benzothiophene synthesis [organic-chemistry.org]

Safety & Regulatory Compliance

Comprehensive Safety and Handling Guide for Benzyl 5-bromobenzo[b]thiophene-2-carboxylate

This guide provides essential, immediate safety, handling, and disposal protocols for Benzyl 5-bromobenzo[b]thiophene-2-carboxylate. As the toxicological properties of this specific compound have not been fully investigated, the following procedures are based on established best practices for handling structurally similar brominated and thiophene-containing aromatic compounds. This approach ensures a robust margin of safety for all laboratory personnel.

Hazard Analysis and Risk Assessment

• Skin Irritation: Causes skin irritation.[1][2][3]

• Eye Irritation: Causes serious eye irritation.[1][2][3]

• Respiratory Irritation: May cause respiratory tract irritation, particularly if handled as a dust or aerosol.[1][3]

Given the presence of a bromine atom, this compound is classified as a halogenated organic compound, which requires specific disposal procedures.[4][5]

Personal Protective Equipment (PPE): A Multi-Layered Defense

A comprehensive PPE strategy is mandatory to prevent skin, eye, and respiratory exposure. The following table outlines the minimum requirements for handling Benzyl 5-bromobenzo[b]thiophene-2-carboxylate.

Protection Type	Specific PPE	Material/Standard	Rationale and Best Practices
Eye and Face Protection	Chemical Splash Goggles and Face Shield	ANSI Z87.1 or EN166 compliant	Goggles provide a seal against splashes and dust.[6][7] A face shield should be worn over goggles when handling larger quantities (>5g) or when there is a significant risk of splashing.
Hand Protection	Chemical-Resistant Gloves	Nitrile or Neoprene	Provides protection against skin contact.[6][8] Always inspect gloves for tears or punctures before use. For extended procedures, consider double-gloving. Use proper glove removal technique to avoid contaminating your skin.[7][9]
Body Protection	Flame-Resistant Laboratory Coat	Nomex or equivalent	Protects skin and personal clothing from splashes and potential fire hazards.[6][10] The lab coat must be fully buttoned with sleeves rolled down.
Respiratory Protection	NIOSH-approved Respirator	N95 or higher	Required if there is a risk of inhaling dust, especially when handling the powder outside of a certified chemical fume hood.[10] For weighing and transferring, a fume hood is the primary engineering control.
Foot Protection	Closed-toe Shoes	---	Prevents injury from spills and dropped objects.[10]

Operational Plan: A Step-by-Step Protocol for Safe Handling

Adherence to a strict operational workflow is critical for minimizing exposure and ensuring a safe laboratory environment.

Preparation

• Engineering Controls: Ensure a certified chemical fume hood is operational and available.[6][8] Verify that a safety shower and eyewash station are readily accessible.[6]

• Assemble Materials: Gather all necessary equipment, reagents, and waste containers before commencing work to minimize movement in and out of the handling area.

• Don PPE: Put on all required personal protective equipment as outlined in the table above before entering the designated work area.

Handling

• Location: Conduct all manipulations of Benzyl 5-bromobenzo[b]thiophene-2-carboxylate, including weighing and preparing solutions, inside a chemical fume hood.[8]

• Avoid Dust Generation: When handling the solid compound, transfer it carefully to prevent the formation of dust.[1][3]

• Prevent Contact: Avoid direct contact with skin, eyes, and clothing.[6] Do not inhale any dust or vapors.[6]

• Container Management: Keep containers of the compound tightly closed when not in use.[3][8]

In Case of a Spill or Exposure

• Minor Spill (within fume hood):

  • Absorb the spill with an inert, non-combustible material like vermiculite or sand.[8]

  • Collect the absorbed material into a clearly labeled, sealed container for hazardous waste disposal.[3][8]

• Major Spill or Spill Outside of a Fume Hood:

  • Evacuate the immediate area.

  • Alert laboratory personnel and contact the appropriate safety officer.

• Skin Contact:

  • Immediately wash the affected area with plenty of soap and water.[1]

  • Consult a physician if irritation persists.[1][2]

• Eye Contact:

  • Rinse thoroughly with plenty of water for at least 15 minutes, including under the eyelids.[1][3]

  • Seek immediate medical attention.[2]

• Inhalation:

  • Move the individual to fresh air.[1][3]

  • If breathing is difficult, provide oxygen. Seek medical attention.[1]

• Ingestion:

  • Rinse the mouth with water. Do not induce vomiting.[1]

  • Seek immediate medical attention.

Disposal Plan: Segregation and Compliance

Proper waste segregation is crucial for safety and environmental compliance. As a brominated organic compound, Benzyl 5-bromobenzo[b]thiophene-2-carboxylate must be disposed of as halogenated organic waste.[4][5]

• Waste Segregation:

  • Solid Waste: Collect all contaminated solid materials (e.g., gloves, absorbent pads, weighing paper) in a designated, sealed container labeled "Halogenated Organic Solid Waste."

  • Liquid Waste: Solutions containing this compound should be collected in a separate, sealed container labeled "Halogenated Organic Liquid Waste."[5][11]

• Key Disposal Principles:

  • Do Not Mix: Never mix halogenated and non-halogenated waste streams. The disposal of halogenated waste is more complex and costly.[5][12]

  • Labeling: All waste containers must be clearly and accurately labeled with their contents.

  • Follow Institutional Guidelines: Adhere to your institution's specific hazardous waste disposal procedures.

Workflow and Safety Logic

The following diagram illustrates the logical flow for the safe handling and disposal of Benzyl 5-bromobenzo[b]thiophene-2-carboxylate, emphasizing the critical control points.

Caption: Safe handling workflow for Benzyl 5-bromobenzo[b]thiophene-2-carboxylate.

References

• Personal protective equipment for handling 2-Decylthiophene. Benchchem.
• Personal protective equipment for handling 1-(Benzo[b]thiophen-7-yl)ethanone. Benchchem.
• Thiophene Safety Data Sheet. Santa Cruz Biotechnology.
• Thiophene-2-Ethylamine Safety Guide. Scribd.
• Hazardous Waste Segregation. Bucknell University.
• Personal protective equipment for handling Anthra[2,3-b]thiophene. Benchchem.
• Halogenated Organic Liquids - Standard Operating Procedure. Braun Research Group.
• Disposal Standards. University of York Department of Biology.
• Organic Solvent Waste Disposal. University of British Columbia Safety & Risk Services.
• Safety Data Sheet for 5-Bromobenzo[b]thiophene. Angene Chemical.
• Organic Solvents Waste Management. University of Missouri Environment, Health and Safety.
• Safety Data Sheet for 5-Bromobenzo[b]thiophene-3-carboxylic acid. Fisher Scientific.
• Safety Data Sheet for 5-Bromobenzo[b]thiophene. TCI Chemicals.
• Safety Data Sheet for 5-Bromobenzo[b]thiophene. Thermo Fisher Scientific.
• MSDS of 5-Bromobenzo[b]thiophene-2-boronic acid. Capot Chemical.

Sources

• 1. angenechemical.com [angenechemical.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. bucknell.edu [bucknell.edu]
• 5. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 6. pdf.benchchem.com [pdf.benchchem.com]
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• 9. capotchem.com [capotchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Disposal Standards - Department of Biology, University of York [york.ac.uk]
• 12. 7.2 Organic Solvents [ehs.cornell.edu]